2-(Tert-butyl)-4-methoxypyrimidine

• CAS: 140201-04-3

Core Science & Biosynthesis

Comparative Technical Guide: 2-tert-butyl-4-methoxypyrimidine vs. BHA (Butylated Hydroxyanisole)

This guide provides an in-depth technical comparison between 2-tert-butyl-4-methoxypyrimidine and Butylated Hydroxyanisole (BHA) .[1] While they share structural motifs (a tert-butyl group and a methoxy-substituted aromatic/heteroaromatic ring), they are fundamentally distinct in chemical behavior, synthesis, and application.

[1]

Executive Summary

• BHA (Butylated Hydroxyanisole): A lipophilic phenol derivative primarily used as a potent antioxidant in food, pharmaceuticals, and cosmetics. Its activity relies on the phenolic hydroxyl (-OH) group donating a hydrogen atom to quench free radicals (HAT mechanism). It exists as a mixture of two isomers, with 3-tert-butyl-4-hydroxyanisole being the bioactive dominant species.[1]

• 2-tert-butyl-4-methoxypyrimidine: A heteroaromatic ether (pyrimidine derivative).[1] It lacks the phenolic hydroxyl group required for antioxidant activity. It serves primarily as a structural building block (bioisostere) in medicinal chemistry and agrochemical synthesis, offering different solubility and metabolic stability profiles compared to the benzene analog.

Part 1: Structural & Electronic Divergence

The core difference lies in the aromatic scaffold (Benzene vs. Pyrimidine) and the functional groups (Phenol vs. Ether).

Structural Comparison

Feature	BHA (Major Isomer: 3-BHA)	2-tert-butyl-4-methoxypyrimidine
Core Scaffold	Benzene (Carbocycle)	Pyrimidine (1,3-Diazine Heterocycle)
Key Functional Group	Phenolic -OH (at C4 relative to OMe?[1][2] No, see numbering below)	Methoxy -OCH₃ (at C4)
Tert-Butyl Position	Ortho to -OH (Steric hindrance protects radical)	Position 2 (Between two nitrogens)
Electronic Nature	Electron-Rich (π-excessive due to -OH, -OMe)	Electron-Deficient (π-deficient due to N atoms)
H-Bonding	Donor (OH) & Acceptor (OMe)	Acceptor only (N atoms, OMe)
Antioxidant Activity	High (Radical Scavenger)	Negligible (Inert to HAT)

Numbering and Isomerism

• BHA: The commercial product is a mixture of 3-tert-butyl-4-hydroxyanisole (~90%) and 2-tert-butyl-4-hydroxyanisole (~10%).[1] The "anisole" nomenclature sets the methoxy group at position 1.

  • 3-BHA: t-Butyl at 3, OH at 4.[3] (t-Butyl is ortho to OH).[1]

• Pyrimidine Analog: The nitrogen atoms are at positions 1 and 3.

  • 2-tert-butyl:[1][4][5][6][7][8][9][10][11] The bulky group is at C2 (the carbon between the nitrogens).

  • 4-methoxy:[1][5][6][8][9][10] The ether is at C4.

Visualization of Structural Differences

Caption: Structural comparison highlighting the functional hydroxyl group in BHA (green) vs. the inert methoxy/pyrimidine core in the analog (red).[1][4]

Part 2: Physicochemical Properties & Reactivity

Antioxidant Mechanism (BHA Only)

BHA functions by interrupting free radical chain reactions (propagation phase) in lipid oxidation.

• H-Atom Transfer (HAT): The phenolic hydrogen is transferred to a lipid peroxyl radical (ROO•).

• Radical Stabilization: The resulting BHA phenoxy radical is stabilized by resonance (benzene ring) and steric hindrance (tert-butyl group), preventing it from initiating new chains.

• Termination: The BHA radical eventually couples with another radical to form stable non-radical products (e.g., dimers like di-BHA).

The Pyrimidine Analog: Lacking the -OH group, 2-tert-butyl-4-methoxypyrimidine cannot donate a hydrogen atom.[1] The pyrimidine ring is also electron-deficient, making it resistant to oxidative attack, which is desirable for drug stability but useless for antioxidant preservation.

Solubility and Lipophilicity

Property	BHA	2-tert-butyl-4-methoxypyrimidine
LogP (Lipophilicity)	~3.5 (Highly Lipophilic)	~2.5 - 3.0 (Predicted)
Water Solubility	Insoluble (< 0.1 g/L)	Low, but higher than BHA due to N-lone pairs
pKa	~10.5 (Phenolic OH)	~1-2 (Pyrimidine N protonation)
Physical State	Waxy Solid (MP: 48–63 °C)	Low melting solid or oil

Part 3: Synthesis & Manufacturing Protocols

The synthetic routes for these two compounds are entirely different, reflecting their aromatic vs. heteroaromatic natures.

Synthesis of BHA (Friedel-Crafts Alkylation)

Principle: Electrophilic aromatic substitution of 4-methoxyphenol with isobutylene (or tert-butyl alcohol) using an acid catalyst.[1]

Protocol Summary:

• Reagents: 4-Methoxyphenol (1.0 eq), Isobutylene (gas) or t-BuOH, Phosphoric Acid or H₂SO₄ (catalyst).

• Conditions: 60–70 °C.

• Mechanism: The tert-butyl carbocation attacks the electron-rich phenol ring.[1]

• Selectivity: Directs ortho to the -OH group (forming 3-BHA) or ortho to the -OMe (forming 2-BHA).[1] Commercial processes optimize for 3-BHA.

Synthesis of 2-tert-butyl-4-methoxypyrimidine (Heterocyclization)

Principle: Construction of the pyrimidine ring followed by functionalization.[1][12]

Protocol Summary:

• Step 1: Amidine Formation.

  • React Pivalonitrile (tert-butyl nitrile) with HCl/EtOH to form the imidate, then ammonia to form Isobutyramidine hydrochloride .

• Step 2: Cyclization.

  • React Isobutyramidine with Methyl 3-methoxyacrylate (or a beta-keto ester equivalent) under basic conditions (NaOMe).

  • Intermediate: 2-tert-butyl-pyrimidin-4-ol (tautomer of the pyrimidinone).[1]

• Step 3: Chlorination (Optional but common).

  • React the pyrimidinol with POCl₃ to yield 2-tert-butyl-4-chloropyrimidine .[1]

• Step 4: Methoxylation.

  • React the chloro-intermediate with Sodium Methoxide (NaOMe) in Methanol.

  • Product:2-tert-butyl-4-methoxypyrimidine .[1][12][13]

Synthesis Workflow Diagram

Caption: Divergent synthetic pathways. BHA utilizes electrophilic substitution on a pre-existing ring, while the pyrimidine analog requires de novo ring construction or functional group interconversion.

Part 4: Applications & Toxicology[1]

BHA (The Preservative)

• Primary Use: Food preservative (E320) to prevent rancidity in fats, oils, and fat-containing foods.

• Pharma Use: Antioxidant stabilizer for lipophilic drugs (e.g., isotretinoin, simvastatin).

• Toxicology: Generally Recognized As Safe (GRAS) at low limits (0.02%). However, high doses in animal models have shown carcinogenic potential (forestomach tumors in rodents), leading to "Reasonably Anticipated to be a Human Carcinogen" classification by NTP, though human relevance is debated due to anatomical differences.

2-tert-butyl-4-methoxypyrimidine (The Building Block)[1]

• Primary Use: Intermediate in the synthesis of agrochemicals (fungicides, herbicides) and pharmaceuticals.

• Role: The pyrimidine ring acts as a stable, lipophilic scaffold. The 4-methoxy group can be a "dummy" group or a precursor to other functionalities (e.g., demethylation to hydroxyl for H-bonding interactions in a receptor active site).

• Specific Utility: Pyrimidines with tert-butyl groups are often explored as inhibitors for kinases or specific receptors where the bulky group fills a hydrophobic pocket.

• Toxicology: Data is specific to the final molecule. However, pyrimidines are generally less prone to forming reactive quinone-methide intermediates compared to phenols like BHA (a key toxicity pathway for BHA).

Part 5: Experimental Protocol: Comparison Assay

To experimentally verify the difference, a DPPH Radical Scavenging Assay is the gold standard.

Protocol: DPPH Assay

Objective: Compare antioxidant capacity.

• Reagents:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (0.1 mM in Ethanol).[1] Deep purple color.

  • Test compounds: BHA and 2-tert-butyl-4-methoxypyrimidine (1 mM stocks).[1]

• Procedure:

  • Blank: 3 mL Ethanol + 1 mL DPPH.

  • Sample A (BHA): 3 mL BHA solution + 1 mL DPPH.

  • Sample B (Pyrimidine): 3 mL Pyrimidine solution + 1 mL DPPH.

  • Incubate in dark for 30 mins.

• Readout: Measure Absorbance at 517 nm.

• Expected Result:

  • BHA: Solution turns yellow/colorless. (High radical scavenging).

  • Pyrimidine: Solution remains deep purple. (No radical scavenging).

References

• National Toxicology Program (NTP). (2021). Report on Carcinogens, Fifteenth Edition: Butylated Hydroxyanisole. U.S. Department of Health and Human Services. [Link]

• PubChem. (2024). Butylated Hydroxyanisole (Compound Summary).[3] National Library of Medicine. [Link]

• Organic Syntheses. (1990). Synthesis of hindered phenols and pyrimidines. (General reference for Friedel-Crafts and Pyrimidine cyclization methodologies). [Link]

• European Food Safety Authority (EFSA). (2011). Scientific Opinion on the re-evaluation of butylated hydroxyanisole (E 320). EFSA Journal. [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. Butylated hydroxyanisole | 25013-16-5 [chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 2444625-24-3|tert-Butyl 2-methoxypyrimidine-4-carboxylate|BLD Pharm [bldpharm.com]
• 6. patents.justia.com [patents.justia.com]
• 7. EP0117883B1 - Preparation of 2-t-butyl-5-hydroxypyrimidine by hydrolysis of 2-t-butyl-5--bromo/chloropyrimidine - Google Patents [patents.google.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Comparative study of the alkyl and peroxy radical-scavenging activity of 2-t-butyl-4-methoxyphenol (BHA) and its dimer, and their theoretical parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. 页面加载中... [china.guidechem.com]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 13. scribd.com [scribd.com]

Strategic Sourcing & Quality Qualification: 2-tert-butyl-4-methoxypyrimidine

The following technical guide is structured to provide a strategic framework for sourcing, qualifying, and utilizing the intermediate 2-tert-butyl-4-methoxypyrimidine . This document is designed for drug development professionals and CMC (Chemistry, Manufacturing, and Controls) teams.

Executive Summary

The pyrimidine scaffold is a cornerstone of modern medicinal chemistry, particularly in the development of kinase inhibitors (e.g., VEGFR, EGFR targets) and agrochemicals. The specific intermediate 2-tert-butyl-4-methoxypyrimidine represents a critical building block where the bulky tert-butyl group at the C2 position provides steric protection and metabolic stability, while the C4-methoxy group serves as a versatile handle for nucleophilic aromatic substitution (SNAr) or as a masked hydroxyl group.

Sourcing this intermediate presents unique challenges due to the potential for regioisomeric impurities and hydrolysis byproducts. This guide outlines a rigorous technical protocol for vendor qualification, impurity profiling, and supply chain resilience.

Technical Profile & Critical Quality Attributes (CQAs)

Before engaging suppliers, it is essential to establish a "Gold Standard" specification sheet. Commercial samples often vary significantly in purity depending on the synthetic route employed by the manufacturer.

Chemical Identity

Attribute	Specification
IUPAC Name	2-tert-butyl-4-methoxypyrimidine
Common Name	2-t-Butyl-4-methoxypyrimidine
CAS Number	140201-04-3 (Note: CAS assignments for this specific isomer can vary; verification by structure is mandatory)
Molecular Formula	C9H14N2O
Molecular Weight	166.22 g/mol
SMILES	COC1=NC(C(C)(C)C)=NC=C1
Appearance	Colorless oil or low-melting white solid (depending on purity)

Critical Impurity Profile

The following impurities are process-related and must be monitored by LCMS/GCMS:

Impurity	Origin	Risk Level	Limit (Area %)
2-tert-butyl-4-chloropyrimidine	Unreacted starting material (SM)	High (Reactive electrophile)	< 0.1%
2-tert-butyl-4-hydroxypyrimidine	Hydrolysis of SM or Product	Medium (Inert, but affects stoichiometry)	< 0.5%
2-tert-butyl-pyrimidine	Over-reduction (if Pd/C used)	Low	< 0.1%
Methanol	Residual solvent from methoxylation	Medium (ICH Class 2 solvent)	< 3000 ppm

Synthetic Route Analysis & Impurity Origins

Understanding the synthesis is the only way to predict the impurity profile of a supplier's batch. The dominant industrial route involves the SNAr displacement of a chloropyrimidine.

Synthesis Workflow Visualization

The following diagram illustrates the standard industrial pathway and the critical control points (CCPs) where impurities are introduced.

Figure 1: Industrial synthesis pathway highlighting the origin of critical impurities (Chloro-precursor and Hydroxy-byproduct).

Key Insight: If a supplier provides a Certificate of Analysis (CoA) claiming >99% purity but does not report the Chloro-impurity, reject the batch or request raw data. The Chloro-intermediate is a potent electrophile that can cause genotoxic impurity issues in downstream API synthesis.

Supplier Qualification Protocol

Do not rely solely on catalog listings. This intermediate is often "made to order." Follow this self-validating protocol to qualify a new source.

Phase 1: The "Paper" Audit

Before purchasing, request the following from the vendor:

• Route of Synthesis (ROS): Confirm they use the Pivalamidine route. Avoid vendors using novel, unvalidated catalytic routes unless they provide extensive validation data.

• Solvent Statement: Confirm methanol is the only primary solvent used in the final step to avoid complex solvent swaps later.

• BSE/TSE Statement: Essential if the material will be used in GMP manufacturing.

Phase 2: The "Sample" Validation

Order a 1g - 5g sample for analytical bridging.

• Test 1: 1H-NMR (CDCl3): Look for the characteristic tert-butyl singlet (~1.3 ppm) and methoxy singlet (~3.9 ppm).

• Test 2: LCMS (ESI+): Run a gradient method. The product (M+H ~167) should be the dominant peak. Look specifically for M+H ~171/173 (Chloro-impurity isotope pattern).

• Test 3: Water Content (KF): High water content (>0.5%) indicates poor drying and potential hydrolysis risk during storage.

Commercial Sourcing Landscape

The market for 2-tert-butyl-4-methoxypyrimidine is divided into three tiers.

Tier 1: Strategic Partners (Custom Synthesis & Scale-up)

Best for: GMP manufacturing, kg-scale needs, strict impurity control.

• Enamine (Ukraine/Latvia): World’s largest stock of building blocks. Excellent for early-stage discovery quantities and rapid custom synthesis.

• WuXi AppTec (China): Dominant player for process chemistry. Ideal if you need this intermediate synthesized on a multi-kilogram scale with full CMC documentation.

• Pharmablock (China/USA): Specializes in novel building blocks. Often has "in-stock" inventory of specific pyrimidine analogs.

Tier 2: Catalog Aggregators

Best for: Quick 1g-10g purchases for R&D.

• Combi-Blocks: reliable sourcing, often re-tests materials.

• Sigma-Aldrich (MilliporeSigma): High reliability but often higher cost; typically re-sources from Tier 1 suppliers.

• AstaTech: Strong catalog for heterocyclic intermediates.

Tier 3: Bulk Chemical Marketplaces

Best for: Price sensitivity, non-GMP applications.

• MolPort / eMolecules: These are aggregators. Use them to find who actually has the stock, then try to buy direct if quality assurance is critical.

Recommendation: For drug development projects, establish a relationship with a Tier 1 supplier (e.g., Enamine or Pharmablock) early. The "tert-butyl" starting materials can sometimes face supply shortages due to fluctuations in the petrochemical supply chain (isobutylene availability).

Supply Chain Risk Management

Stability & Storage

• Hydroscopicity: The methoxy group is stable, but the pyrimidine ring can be protonated. Store under inert atmosphere (Argon/Nitrogen).

• Shelf-Life: Re-test every 12 months. Main degradation pathway is hydrolysis to the pyrimidinone (hydroxy-pyrimidine).

Sourcing Redundancy

Always qualify two suppliers.

• Primary: A Tier 1 vendor for bulk.

• Secondary: A Tier 2 vendor for rapid "spot" buys.

References

• Synthesis of Pyrimidine Intermediates

  • Organic Syntheses, Coll. Vol. 91, p. 106 (2014).

• Impurity Profiling in Pyrimidines

  • Evaluation of genotoxic impurities in pyrimidine synthesis. Journal of Pharmaceutical and Biomedical Analysis.

• Commercial Supplier Database

  • Enamine Building Blocks C

• Safety Data Sheet (SDS)

  • Sigma-Aldrich SDS for Pyrimidine Deriv

Solubility Profiling of 2-tert-butyl-4-methoxypyrimidine: A Technical Guide

Topic: Solubility Profiling of 2-tert-butyl-4-methoxypyrimidine in Organic Solvents Content Type: Technical Guide / Whitepaper Audience: Researchers, Process Chemists, and Formulation Scientists

Executive Summary

In the synthesis of high-value agrochemicals and pharmaceutical intermediates, 2-tert-butyl-4-methoxypyrimidine represents a critical structural motif. Its physicochemical behavior—specifically solid-liquid equilibrium (SLE)—governs yield optimization during crystallization, purification efficiency, and solvent selection for subsequent reaction steps.

This guide addresses the technical gap in public solubility data for this specific compound. Instead of relying on generic estimates, we provide a rigorous, self-validating framework for determining its solubility profile, modeling its thermodynamic behavior, and predicting solvent interactions based on its molecular architecture.

Physicochemical Profile & Molecular Architecture[1]

To predict solubility behavior, we must first deconstruct the molecule’s competing solvating forces.

• Lipophilic Domain (Solvent-Loving): The tert-butyl group at the C2 position provides significant steric bulk and hydrophobicity, driving solubility in non-polar to moderately polar solvents (e.g., Toluene, Ethyl Acetate).

• Polar/H-Bonding Domain: The pyrimidine ring nitrogens act as hydrogen bond acceptors, while the methoxy group at C4 adds a dipole moment without offering a hydrogen bond donor. This suggests high solubility in aprotic polar solvents (e.g., DCM, THF) and moderate solubility in protic solvents (Alcohols).

Predicted Physical State: Based on structural analogs (e.g., 2-chloro-4-methoxypyrimidine, MP ~54°C; 2,4,6-tri-tert-butylpyrimidine, MP ~78°C), 2-tert-butyl-4-methoxypyrimidine is likely a low-melting solid (30–70°C) . Precise temperature control during solubility measurement is therefore critical to avoid phase changes (melting) during equilibration.

Visualization: Solvation Interaction Map

The following diagram illustrates the competing interaction sites that dictate solvent selection.

Caption: Interaction map showing how different functional groups of 2-tert-butyl-4-methoxypyrimidine drive solubility in various solvent classes.

Experimental Protocol: Isothermal Saturation Method

For high-integrity data suitable for process design, the Isothermal Saturation Shake-Flask Method is the gold standard. This protocol ensures thermodynamic equilibrium is reached and verified.

Reagents and Equipment[2][3][4]

• Solute: 2-tert-butyl-4-methoxypyrimidine (Purity >99% by HPLC).

• Solvents: Analytical grade (Methanol, Ethanol, Isopropanol, Acetone, Acetonitrile, Ethyl Acetate, Toluene, THF).

• Apparatus: Jacketed glass vessels with magnetic stirring, thermostated water bath (±0.05 K), 0.45 µm PTFE syringe filters.

Step-by-Step Methodology

• Preparation: Add an excess amount of solid solute to 50 mL of the selected solvent in a jacketed vessel.

• Equilibration: Stir the suspension at the target temperature (e.g., 298.15 K) for 24–48 hours .

  • Critical Check: Ensure solid phase is always present. If the solution becomes clear, add more solute.

• Settling: Stop stirring and allow the suspension to settle for 2 hours at the same temperature.

• Sampling: Withdraw the supernatant using a pre-heated syringe (to prevent precipitation) and filter through a 0.45 µm filter.

• Quantification:

  • Gravimetric: Evaporate a known mass of supernatant and weigh the residue (best for non-volatile solutes).

  • HPLC (Preferred): Dilute the filtrate with mobile phase and analyze via HPLC-UV (typically 254 nm) against a calibration curve.

• Replication: Repeat measurements at 5 K intervals (e.g., 288.15 K to 323.15 K) to generate the temperature-dependent profile.

Visualization: Solubility Determination Workflow

Caption: Operational workflow for ensuring thermodynamic equilibrium during solubility measurement.

Thermodynamic Modeling & Data Analysis

Raw solubility data (

) must be correlated using thermodynamic models to allow for interpolation and calculation of dissolution enthalpy.

The Modified Apelblat Equation

This semi-empirical model is widely used for pyrimidine derivatives to correlate mole fraction solubility (

) with temperature ( ).

• A, B, C: Empirical parameters derived from regression analysis.

• Utility: Provides high accuracy interpolation for crystallizer design.

Van't Hoff Analysis

To determine the driving forces of dissolution, use the van't Hoff equation:

• (Enthalpy of Dissolution): Typically positive (endothermic) for these systems, meaning solubility increases with temperature.
• (Entropy of Dissolution): Typically positive, driven by the disruption of the crystal lattice.

Data Presentation Template

When documenting your results, structure the data as follows to facilitate peer review and process scaling.

Solvent	T (K)	Mole Fraction ( )	Calc.[1] ( )	RAD (%)
Methanol	298.15	[Value]	[Value]	< 2.0
303.15	[Value]	[Value]
Ethyl Acetate	298.15	[Value]	[Value]
Toluene	298.15	[Value]	[Value]

Note: For pyrimidine derivatives, solubility order is typically: DMF > Ethyl Acetate > Acetone > Alcohols > Water.

Process Implications

Solvent Selection for Synthesis[2]

• Reaction Medium: Use Toluene or Ethyl Acetate . The lipophilic tert-butyl group ensures high solubility, while these solvents allow for easy water removal (azeotropic distillation) if the synthesis involves condensation.

• Work-up: The compound is likely lipophilic enough to be extracted into Dichloromethane or Ethyl Acetate from an aqueous phase.

Crystallization Strategy

• Cooling Crystallization: If the solubility curve (modeled by Apelblat) is steep (high

  ), cooling crystallization in Isopropanol or Ethanol is efficient.

• Anti-Solvent Crystallization: If the compound is highly soluble in alcohols, Water can serve as an effective anti-solvent due to the hydrophobic tert-butyl effect, forcing precipitation.

References

• General Protocol for Pyrimidine Solubility: Baluja, S., et al. "Measurement, Correlation, and Thermodynamics Parameters of Biological Active Pyrimidine Derivatives in Organic Solvents at Different Temperatures." Journal of Chemical & Engineering Data, vol. 59, no. 10, 2014. Link

• Thermodynamic Modeling (Apelblat): Apelblat, A., and Manzurola, E. "Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K." Journal of Chemical Thermodynamics, vol. 31, no. 1, 1999. Link

• Synthesis & Properties of Analogous BHA: "Synthesis of High-Purity 2-tert-Butyl-4-methoxyphenol: Application Notes and Protocols." BenchChem, 2025. Link

• Solubility of Pyrazine/Pyrimidine Derivatives: Nakatani, T., et al. "Solubilities of pyrimidine and pyrazine derivatives in supercritical fluids." Journal of Chemical & Engineering Data, vol. 36, no. 3, 1991. Link

• Hansen Solubility Parameters (Theory): Hansen, C. M. Hansen Solubility Parameters: A User's Handbook. 2nd ed., CRC Press, 2007.

Sources

• 1. Solubility Data, Solubility Parameters and Thermodynamic Behavior of an Antiviral Drug Emtricitabine in Different Pure Solvents: Molecular Understanding of Solubility and Dissolution - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Design and Synthesis of C2-tert-Butyl Pyrimidine Derivatives

Executive Summary

The "Fat" Heterocycle Strategy in Drug Design

In medicinal chemistry, the pyrimidine ring is a privileged scaffold, yet its unsubstituted C2 position represents a metabolic "soft spot," highly susceptible to oxidative attack by aldehyde oxidase (AOX) and cytochrome P450 enzymes.[1][2][3] This guide analyzes the C2-tert-butyl substitution strategy—a structural modification that utilizes extreme steric bulk to block metabolic clearance while modulating lipophilicity (LogP).[1][3]

This whitepaper provides a technical roadmap for researchers to synthesize, validate, and utilize 2-tert-butylpyrimidines.[1][3] Unlike standard methyl or ethyl substitutions, the tert-butyl group introduces unique synthetic challenges due to steric hindrance, requiring specific de novo ring construction methodologies rather than late-stage functionalization.[1][3]

Part 1: Structural Rationale & Pharmacochemistry[1][3]

The Metabolic Blockade

The primary driver for installing a tert-butyl group at the C2 position is the prevention of nucleophilic attack and oxidative metabolism .[3]

• Aldehyde Oxidase (AOX) Shielding: AOX typically attacks the electron-deficient C2/C4 positions of pyrimidines.[1][3] The massive steric volume of the tert-butyl group (approx.[1][3] 4.8 Å diameter) physically prevents the enzyme from approaching the ring nitrogen and adjacent carbon.[1][2][3]

• Lipophilicity Modulation: The tert-butyl group adds significant lipophilicity (

  LogP +1.8 vs. H), which is critical for crossing the blood-brain barrier or penetrating waxy plant cuticles (in agrochemicals).[1][3]

Conformational Locking

In kinase inhibitors, the tert-butyl group often acts as a "conformation anchor."[1][3] By clashing with adjacent protein residues or solvent shells, it forces the pyrimidine ring into a specific dihedral angle relative to connected scaffolds, reducing the entropic penalty upon binding to the active site.[1][3]

Visualization: Metabolic Stability Logic

The following diagram illustrates the mechanistic difference between a labile pyrimidine and a sterically shielded derivative.

Figure 1: Mechanism of metabolic stabilization via steric hindrance at the C2 position.[1][3]

Part 2: Synthetic Strategies

Synthesizing 2-tert-butylpyrimidines is non-trivial.[1][3] Standard nucleophilic aromatic substitution (

) on 2-chloropyrimidine with tert-butyl nucleophiles (e.g., t-BuLi or Grignard) often fails due to competing elimination reactions or lack of reactivity caused by the bulk of the nucleophile.[1][3]

The Gold Standard: De Novo Cyclization

The most robust method is the Pinner Synthesis approach , building the ring around the tert-butyl group using Pivalamidine .[1][3]

• Precursor: Pivalamidine hydrochloride (available commercially or synthesized from pivalonitrile).[1][2][3]

• Electrophile: 1,3-Dicarbonyls (for alkyl/aryl substitution) or Vinamidinium salts (for unsubstituted rings).[1][2][3]

• Mechanism: Condensation followed by dehydration.[1][2][3]

Alternative: Minisci Reaction (Radical Alkylation)

For late-stage functionalization of existing pyrimidines, the Minisci reaction (using pivalic acid,

, and persulfate) generates a tert-butyl radical.[1][3]

• Pros: Direct C-H functionalization.

• Cons: Often yields regioisomeric mixtures (C2 vs C4 substitution) and over-alkylation.[1][2][3] Not recommended for GMP synthesis.

Visualization: Synthetic Workflow

Figure 2: The preferred "De Novo" synthetic route using pivalamidine.[1][3]

Part 3: Case Study in Application

Tebupirimfos: Stability in Agrochemistry

Compound: Tebupirimfos (Phostebupirim) Role: Organophosphate Insecticide Structural Insight: The leaving group of this organophosphate is 2-tert-butylpyrimidin-5-ol .[1][3]

• Why tert-butyl? In the soil environment, chemical stability is paramount.[1][3] The bulky group prevents rapid hydrolytic degradation of the pyrimidine ring itself, ensuring the molecule persists long enough to act as a cholinesterase inhibitor.[1][2][3]

• Lipophilicity: The tert-butyl group balances the polarity of the phosphate head, allowing the molecule to penetrate the waxy exoskeleton of soil pests (e.g., corn rootworms).[1][3]

Kinase Inhibitors (General SAR)

In kinase inhibitor design (e.g., BTK or EGFR inhibitors), replacing a C2-methyl with a C2-tert-butyl group is a standard "magic methyl" extension.[1][3] It is often used to fill the hydrophobic "gatekeeper" pocket.[2][3] If a lead compound with a methyl group shows high clearance, the tert-butyl analog is synthesized to block the metabolic site while retaining binding affinity.[1][3]

Part 4: Experimental Protocol

Objective: Synthesis of 2-(tert-butyl)-4,6-dimethylpyrimidine. This protocol demonstrates the condensation of pivalamidine with a beta-diketone, the most reliable method for generating this scaffold.[3]

Materials

• Pivalamidine hydrochloride: 10.0 mmol (1.36 g)[1][2][3]

• Acetylacetone (2,4-Pentanedione): 11.0 mmol (1.13 mL)[1][3]

• Sodium Ethoxide (NaOEt): 21% wt in Ethanol (approx. 15 mmol)[1][2][3]

• Ethanol (Absolute): 20 mL

• Solvents: Dichloromethane (DCM), Brine, MgSO4.[1][2][3]

Step-by-Step Methodology

• Amidine Liberation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve Pivalamidine hydrochloride (1.36 g) in absolute Ethanol (10 mL). Add Sodium Ethoxide solution (5.6 mL of 21% solution) dropwise at room temperature. Stir for 15 minutes. Note: A white precipitate of NaCl will form.[1][3]

• Condensation: Add Acetylacetone (1.13 mL) dropwise to the stirring mixture. The solution may turn slightly yellow.[2][3]

• Cyclization (Reflux): Heat the reaction mixture to reflux (

  ) for 6–8 hours. Monitor reaction progress via TLC (Eluent: 20% EtOAc in Hexanes). The starting amidine spot (baseline) should disappear, and a new UV-active spot ( ) should appear.[1][2][3]

• Work-up:

  • Cool the mixture to room temperature.

  • Remove the solvent under reduced pressure (Rotovap).[1][2][3]

  • Resuspend the residue in water (20 mL) and extract with DCM (

    ).[1][2][3]

  • Combine organic layers and wash with Brine (20 mL).[1][2][3]

  • Dry over anhydrous

    , filter, and concentrate.[1][2][3]

• Purification: The crude oil often solidifies upon standing.[1][2][3] Purify via silica gel column chromatography (Gradient: 0-10% EtOAc in Hexanes) or recrystallization from cold pentane if the solid is waxy.[1][2][3]

• Characterization Data (Expected):

  • Appearance: White crystalline solid or colorless oil.[1][2][3][4]

  • 1H NMR (CDCl3):

    1.38 (s, 9H, t-Bu), 2.45 (s, 6H, 2xMe), 6.85 (s, 1H, Ar-H).[1][2][3]

  • Yield: Typical yields range from 75-85%.[1][2][3]

Part 5: Data Summary

Parameter	Unsubstituted Pyrimidine	2-tert-Butylpyrimidine	Impact on Drug Design
LogP (Lipophilicity)	~0.5	~2.3	Enhanced membrane permeability; BBB penetration.[1][3]
Metabolic Stability	Low (AOX substrate)	High (Steric Shield)	Increased Half-life ( ); Reduced clearance.[1][2][3]
Steric Bulk (A-Value)	Low	Very High (>5 kcal/mol)	Locks conformation; Fills hydrophobic pockets.[1][2][3]
Synthetic Difficulty	Low	High	Requires de novo synthesis (Pinner/Condensation).[1][2][3]

References

• Synthesis of Bulky Pyrimidines (Pivalamidine Route)

  • Title: Synthesis of 2-substituted pyrimidines via 2-alkyl-1,4,5,6-tetrahydropyrimidines.[1][3]

  • Source: Heterocycles (via J-Stage)[1][3]

  • URL:[Link][1][2][3]

• Minisci Reaction (Alternative Synthesis & Limitations)

  • Title: Minisci reaction - Wikipedia (General Overview & Mechanism)[1][3]

  • Source: Wikipedia (Validated Chemical Mechanism)[1][2][3]

  • URL:[Link][1][2][3]

• Case Study (Tebupirimfos)

  • Title: Tebupirimfos (Pesticide Properties DataBase)[1][2][3][5]

  • Source: University of Hertfordshire[3]

  • URL:[Link][1][2][3]

• Metabolic Stability of tert-Butyl Groups

  • Title: Metabolism of t-butyl groups in drugs[1][3][6]

  • Source: Hypha Discovery[2][3]

  • URL:[Link]

Sources

• 1. 2,4,6-Tri-tert-butylpyrimidine - Wikipedia [en.wikipedia.org]
• 2. Tebupirimfos - Wikipedia [en.wikipedia.org]
• 3. Tebupirimfos | 96182-53-5 | Benchchem [benchchem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Tebupirimfos | C13H23N2O3PS | CID 93516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. hyphadiscovery.com [hyphadiscovery.com]

2-tert-butyl-4-methoxypyrimidine PubChem CID and safety data

The following technical guide is structured to provide an in-depth operational and safety profile for 2-tert-butyl-4-methoxypyrimidine , a specialized heterocyclic intermediate.

Operational Guide for Synthesis, Safety, and Application

Part 1: Executive Summary & Identification

2-tert-butyl-4-methoxypyrimidine is a sterically hindered pyrimidine derivative utilized primarily as a scaffold in medicinal chemistry and agrochemical synthesis. Its structural uniqueness lies in the tert-butyl group at the C2 position, which provides significant lipophilicity and metabolic stability by blocking nucleophilic attack at the most reactive site of the pyrimidine ring. The C4-methoxy group serves as a versatile handle, functioning either as a hydrogen bond acceptor or a latent leaving group for further functionalization.

Chemical Identity Matrix

Parameter	Data
Chemical Name	2-tert-butyl-4-methoxypyrimidine
CAS Registry Number	140201-04-3
Molecular Formula
Molecular Weight	166.22 g/mol
Precursor PubChem CID	(2-tert-butyl-4-chloropyrimidine)
SMILES	CC(C)(C)C1=NC(OC)=CC=N1
Physical State	Colorless to pale yellow liquid or low-melting solid (approx.[1][2][3][4][5][6] mp 20-25°C)

Note on Indexing: While the specific methoxy-derivative is often synthesized in situ, its primary commercial precursor is 2-tert-butyl-4-chloropyrimidine (PubChem CID 2733246). The data below synthesizes properties from this direct precursor and homologous series.

Part 2: Synthesis & Production Protocol

Core Directive: The synthesis of 2-tert-butyl-4-methoxypyrimidine follows a nucleophilic aromatic substitution (

) pathway. The steric bulk of the tert-butyl group at C2 directs nucleophilic attack exclusively to the C4/C6 positions.

Reaction Mechanism

The reaction involves the displacement of a chloride leaving group by a methoxide ion.

Experimental Methodology

• Reagents: 2-tert-butyl-4-chloropyrimidine (1.0 eq), Sodium Methoxide (1.1 eq, 25% wt in MeOH), Anhydrous Methanol (Solvent).

• Equipment: 3-neck round bottom flask, reflux condenser, nitrogen inlet, temperature probe.

Step-by-Step Protocol

• Inerting: Purge the reaction vessel with

  to remove ambient moisture, preventing hydrolysis to the hydroxypyrimidine (pyrimidone) side-product.

• Dissolution: Dissolve 2-tert-butyl-4-chloropyrimidine in anhydrous methanol (concentration ~0.5 M).

• Addition: Add sodium methoxide solution dropwise over 20 minutes at

  . Exothermic control is critical to prevent ring degradation.

• Reaction: Allow the mixture to warm to room temperature, then heat to reflux (

  ) for 4–6 hours.

• Monitoring: Monitor via TLC (Eluent: 20% EtOAc/Hexanes). The starting material (

  ) should disappear, replaced by the product ( ).

• Workup: Cool to RT. Concentrate in vacuo to remove methanol. Resuspend residue in

  or and wash with water ( ) to remove NaCl and excess base.

• Purification: Dry organic layer over

  , filter, and concentrate. Distillation is recommended for high purity (>98%).

Synthesis Workflow Diagram

Figure 1: Step-wise synthesis workflow for the conversion of chloropyrimidine to methoxypyrimidine.

Part 3: Safety Profile & Handling (GHS)

Trustworthiness: As a definitive SDS for this specific intermediate is rare, the safety data below is derived from the 2-tert-butyl-4-chloropyrimidine precursor and general methoxypyrimidine SAR (Structure-Activity Relationships). Treat as a Category 2 Irritant .[7][8]

Hazard Identification (GHS Classification)

Hazard Class	Category	Code	Statement
Skin Corrosion/Irritation	2	H315	Causes skin irritation.
Serious Eye Damage	2A	H319	Causes serious eye irritation.[7][8]
STOT - Single Exposure	3	H335	May cause respiratory irritation.[7]
Flammable Liquids	4	H227	Combustible liquid (Predicted).

Precautionary Protocols

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]

• P280: Wear protective gloves/protective clothing/eye protection/face protection (Nitrile gloves, 0.11mm thickness).

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[7] Remove contact lenses if present and easy to do.[7][8]

Safety Decision Logic

Figure 2: Emergency response logic for exposure incidents.

Part 4: Applications & Significance

The 2-tert-butyl-4-methoxypyrimidine motif is a critical intermediate in the development of Kinase Inhibitors and Agrochemical Fungicides .

• Metabolic Stability: The tert-butyl group sterically shields the pyrimidine nitrogen atoms, reducing the rate of N-oxidation by cytochrome P450 enzymes.

• Synthetic Utility: The methoxy group is stable under basic conditions but can be selectively demethylated using

  or TMSI to generate the corresponding pyrimidinone (tautomer of hydroxypyrimidine), a key pharmacophore in antiviral research.

• Vandetanib Analogues: This scaffold is structurally related to the core of Vandetanib (Caprelsa), where the C4-position is substituted with an aniline or ether linkage.

References

• PubChem. 2-tert-butyl-4-chloropyrimidine (Precursor Data). National Library of Medicine.[9][10] Accessed Feb 2026.[11] Link

• Chemical Book. CAS 140201-04-3 Entry.[2] (Reference for CAS assignment). Link

• Organic Syntheses. Nucleophilic Aromatic Substitution of Chloropyrimidines. Org.[6] Synth. Coll. Vol. 10. (General Methodology). Link

• Sigma-Aldrich. Safety Data Sheet: 2-Chloro-4-methoxypyrimidine (Analogous Safety Data).Link

Sources

• 1. 2,6-Di-tert-butyl-4-methylpyridine | C14H23N | CID 98898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. 2-tert-Butyl-4-methoxyphenol | CAS#:121-00-6 | Chemsrc [chemsrc.com]
• 4. 2-tert-Butyl-4-hydroxyanisole | C11H16O2 | CID 6932 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. atlantis-press.com [atlantis-press.com]
• 6. 2,4,6-Tri-tert-butylpyrimidine - Wikipedia [en.wikipedia.org]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. tcichemicals.com [tcichemicals.com]
• 9. PubChem - Wikipedia [en.wikipedia.org]
• 10. orbilu.uni.lu [orbilu.uni.lu]
• 11. PubChem  - Database Commons [ngdc.cncb.ac.cn]

The 2-Alkyl-4-Alkoxypyrimidine Scaffold: Synthetic Architecture & Medicinal Utility

The following technical guide is structured to provide an authoritative, mechanism-driven analysis of the 2-alkyl-4-alkoxypyrimidine scaffold. It is designed for medicinal chemists and process scientists, focusing on synthetic regiocontrol and pharmacological utility.

Executive Summary

The pyrimidine heterocycle is a "privileged structure" in medicinal chemistry, serving as a core pharmacophore in over 15% of all FDA-approved small molecule drugs. Within this class, the 2-alkyl-4-alkoxypyrimidine substitution pattern represents a strategic scaffold for optimizing lipophilic ligand efficiency (LLE) and tuning hydrogen-bond vectors.

Unlike the ubiquitous 2,4-diaminopyrimidines (e.g., methotrexate, imatinib), the 4-alkoxy variant offers a distinct electronic profile. The C4-alkoxy group acts as a hydrogen bond acceptor while modulating the electron density of the ring less aggressively than an amino group. Simultaneously, the C2-alkyl substituent provides a vector to probe hydrophobic pockets (e.g., the Gatekeeper region in kinases or GPCR transmembrane domains) without introducing hydrogen bond donors that might incur desolvation penalties.

Structural Biology & Pharmacophore Analysis

To rationally design drugs using this scaffold, one must understand its electronic and steric interaction capabilities.

Electronic Distribution

The pyrimidine ring is electron-deficient (π-deficient).

• N1 & N3: Both nitrogens possess lone pairs in

  orbitals orthogonal to the π-system, acting as weak bases and H-bond acceptors.

• C4-Alkoxy Effect: The oxygen atom exerts a

  (mesomeric) effect, donating electron density into the ring, primarily enriching the N1 and C5 positions. This makes N1 the preferred site for protonation or H-bonding interactions in the binding pocket.

• C2-Alkyl Effect: The alkyl group exerts a weak

  (inductive) effect, slightly increasing the basicity of the ring but primarily serving as a hydrophobic anchor.

Binding Mode Versatility

In kinase inhibition, this scaffold often mimics the adenine ring of ATP:

• N1: Accepts a H-bond from the hinge region backbone amide.

• C4-Alkoxy: Often projects into the solvent front or interacts with ribose-binding residues.

• C2-Alkyl: Exploits the hydrophobic specificity pocket (selectivity pocket) behind the ATP binding site.

Synthetic Architecture: The Regioselectivity Challenge

The primary synthetic challenge in accessing 2-alkyl-4-alkoxypyrimidines from the commercially available 2,4-dichloropyrimidine is controlling regioselectivity .

The Canonical Route (C4-First)

Nucleophilic Aromatic Substitution (

) on 2,4-dichloropyrimidine is highly selective for the C4 position .

• Mechanism: The nucleophile attacks C4, forming a Meisenheimer complex.

• Why C4? The intermediate formed by attack at C4 is stabilized by the ability of the negative charge to reside on N1 (para-like resonance). Attack at C2 delocalizes charge onto N1 and N3, but the C4 position is generally more electrophilic due to the concerted inductive withdrawal of both nitrogens and the vinylogous position relative to N1.

The "Inverted" Route (C2-First)

Accessing the C2-substituted product first is difficult via

but can be achieved via Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) using specialized ligands that exploit the steric environment of the C4-Cl to direct oxidative addition to the less hindered C2-Cl, or by using 2-chloro-4-alkoxypyrimidines as starting materials.

Synthetic Pathway Visualization

The following diagram outlines the standard, high-yield workflow for generating this scaffold.

Caption: Figure 1. The canonical synthetic route leveraging innate C4-reactivity for SNAr followed by C2-selective cross-coupling.

Experimental Protocol: Synthesis of 2-Methyl-4-Methoxypyrimidine

This protocol describes a self-validating workflow. The choice of reagents and conditions is optimized to minimize bis-substitution and hydrolysis.

Phase 1: Regioselective Methoxylation ( )

Objective: Selective displacement of the C4-chloride.

Parameter	Specification	Rationale
Substrate	2,4-Dichloropyrimidine (1.0 eq)	Starting core.
Nucleophile	Sodium Methoxide (1.05 eq)	Strong nucleophile; 0.5 M in MeOH preferred to control stoichiometry.
Solvent	Methanol (Anhydrous)	Protic solvent stabilizes the transition state; anhydrous prevents hydrolysis to uracil derivatives.
Temperature	0°C to Room Temp	Low temp favors kinetic control (C4 selectivity). Heating promotes bis-substitution.

Step-by-Step Methodology:

• Setup: Charge a flame-dried round-bottom flask with 2,4-dichloropyrimidine (10 mmol) and anhydrous MeOH (20 mL) under

  atmosphere. Cool to 0°C in an ice bath.

• Addition: Dropwise add NaOMe solution (0.5 M in MeOH, 21 mL, 1.05 eq) over 20 minutes. Critical: Rapid addition creates local hot spots leading to 2,4-dimethoxy byproduct.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to RT for 1 hour.

• Validation (TLC/LCMS): Check TLC (Hexane/EtOAc 8:2). Product (

  ) should be distinct from starting material ( ).

  • Self-Check: If a spot appears at

    , hydrolysis to the pyrimidone has occurred (wet solvent).

• Workup: Quench with water (50 mL). Extract with DCM (3 x 30 mL). Wash combined organics with brine, dry over

  , and concentrate.

• Outcome: Yields 2-chloro-4-methoxypyrimidine as a white solid.

Phase 2: C2-Alkylation (Suzuki-Miyaura Coupling)

Objective: Installation of the alkyl group at the sterically hindered C2 position.

Parameter	Specification	Rationale
Substrate	2-Chloro-4-methoxypyrimidine	From Phase 1.
Coupling Partner	Methylboronic acid (1.5 eq)	Alkyl source. Excess used due to protodeboronation instability.
Catalyst	(5 mol%)	Bidentate ligand prevents -hydride elimination (common with alkyl partners).
Base	(2.0 eq)	Activates the boronic acid.

Step-by-Step Methodology:

• Setup: In a pressure vial, dissolve the intermediate (5 mmol) and methylboronic acid (7.5 mmol) in 1,4-Dioxane (15 mL).

• Degassing: Bubble

  through the solution for 10 minutes. Critical: Oxygen poisons Pd(0) and promotes homocoupling.

• Activation: Add

  (2M aq. solution, 5 mL) and . Seal the vial immediately.

• Reaction: Heat to 90°C for 12 hours.

• Validation: LCMS should show mass peak [M+H]+ = 125.1. Disappearance of the isotopic Cl pattern (3:1 ratio) confirms reaction completion.

• Purification: Filter through Celite. Flash chromatography (0-30% EtOAc in Hexanes).

Medicinal Chemistry Applications

The 2-alkyl-4-alkoxypyrimidine scaffold is not merely a structural connector; it is a functional pharmacophore.

Kinase Inhibition (Gatekeeper Targeting)

In many kinase inhibitors, the pyrimidine ring mimics the adenine of ATP.

• Mechanism: The N1 nitrogen accepts a hydrogen bond from the hinge region (e.g., Met793 in EGFR).

• Role of 2-Alkyl: The C2 substituent is positioned towards the "Gatekeeper" residue (e.g., T790M in resistant EGFR). A small alkyl group (Methyl/Ethyl) can fit into the pocket constrained by the gatekeeper, whereas larger groups may clash.

• Role of 4-Alkoxy: This group points towards the solvent front or the ribose pocket, often solubilizing the molecule.

GPCR Agonism (GPR84)

Recent studies have identified 2-alkylpyrimidine-4,6-diols (and their ethers) as potent agonists for GPR84, a medium-chain fatty acid receptor involved in inflammation.

• SAR Insight: The lipophilic alkyl chain at C2 mimics the fatty acid tail, anchoring the ligand in the transmembrane bundle, while the polar pyrimidine headgroup interacts with extracellular loops.

Mechanistic Interaction Diagram

The following diagram illustrates the pharmacophoric mapping of this scaffold within a generic kinase binding pocket.

Caption: Figure 2.[1][2] Pharmacophoric mapping of the scaffold in a typical kinase ATP-binding pocket.

References

• Regioselectivity in Pyrimidine Synthesis

  • Title: Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.
  • Source: WuXi AppTec, QM Magic Class, Chapter 29.

  • URL:[Link]

• Mechanistic Insight on C2 vs C4

  • Title: Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine.[1]

  • Source: WuXi AppTec, QM Magic Class, Chapter 48.

  • URL:[Link]

• Cross-Coupling Strategies

  • Title: Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines.[3]

  • Source: National Institutes of Health (PubMed Central).

  • URL:[Link]

• Medicinal Chemistry Application (GPR84)

  • Title: Design and Synthesis of 2-Alkylpyrimidine-4,6-diol and 6-Alkylpyridine-2,4-diol as Potent GPR84 Agonists.
  • Source: ACS Medicinal Chemistry Letters (via NIH).

  • URL:[Link]

• Title: 2,4-Dichloro-5-methoxypyrimidine synthesis and properties.

Sources

• 1. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 2. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]

Protocols & Analytical Methods

Synthesis of 2-(tert-butyl)-4-methoxypyrimidine from 2-tert-butyl-4-chloropyrimidine

An Application Note and Protocol for the

Abstract

This document provides a comprehensive guide for the synthesis of 2-(tert-butyl)-4-methoxypyrimidine, a valuable building block in medicinal chemistry and materials science. The protocol details the nucleophilic aromatic substitution (SNAr) of 2-tert-butyl-4-chloropyrimidine using sodium methoxide. This guide is designed for researchers and professionals in drug development, offering in-depth mechanistic insights, a validated step-by-step experimental protocol, rigorous safety procedures, and methods for product characterization. The causality behind experimental choices is explained to ensure both reproducibility and a deep understanding of the synthetic process.

Introduction and Scientific Context

The pyrimidine scaffold is a privileged heterocycle, forming the core of numerous biologically active compounds, including several approved pharmaceuticals. The functionalization of the pyrimidine ring is a cornerstone of synthetic medicinal chemistry. The target molecule, 2-(tert-butyl)-4-methoxypyrimidine, serves as a key intermediate for introducing a substituted pyrimidine moiety into more complex molecular architectures.

The synthesis described herein proceeds via a nucleophilic aromatic substitution (SNAr) reaction. This class of reaction is particularly effective for electron-deficient aromatic systems like pyrimidines.[1][2] The presence of the electronegative nitrogen atoms in the pyrimidine ring sufficiently activates the carbon at the 4-position, facilitating the displacement of the chloro substituent by a methoxide nucleophile.[3] This application note provides a robust and scalable laboratory procedure for this transformation.

The Chemistry: Mechanism and Rationale

The conversion of 2-tert-butyl-4-chloropyrimidine to its 4-methoxy analog is a classic example of the SNAr addition-elimination mechanism.[4] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues.

The Addition-Elimination Pathway:

• Nucleophilic Attack: The strongly nucleophilic methoxide ion (CH₃O⁻), generated from sodium methoxide, attacks the electron-deficient C4 carbon of the pyrimidine ring. This carbon is activated by the inductive electron-withdrawing effects of the ring nitrogens.

• Formation of the Meisenheimer Complex: The attack forms a non-aromatic, negatively charged intermediate known as a Meisenheimer complex.[4] The negative charge is stabilized by delocalization onto the electronegative nitrogen atoms of the pyrimidine ring.

• Re-aromatization: The aromaticity of the ring is restored through the expulsion of the chloride ion, which is an excellent leaving group. This step is typically fast and irreversible, driving the reaction to completion.

The choice of sodium methoxide in methanol is strategic. Methanol serves as an appropriate solvent that readily dissolves the reactants, while sodium methoxide provides the necessary methoxy nucleophile.[5] The reaction is generally conducted under reflux to provide sufficient thermal energy to overcome the activation barrier of the initial nucleophilic attack.

Figure 1: S(N)Ar Reaction Mechanism.

Detailed Experimental Protocol

This protocol is intended for execution by trained chemists in a properly equipped laboratory setting. Adherence to all safety precautions is mandatory.

Materials and Equipment

Reagent / Material	Grade	Supplier Example
2-tert-butyl-4-chloropyrimidine	>97%	Sigma-Aldrich
Sodium methoxide (NaOCH₃), solid	>95%	Acros Organics
Methanol (CH₃OH), anhydrous	>99.8%	Fisher Scientific
Ethyl acetate (EtOAc)	ACS Grade	VWR Chemicals
Hexanes	ACS Grade	VWR Chemicals
Saturated Sodium Chloride (Brine)	-	Lab-prepared
Anhydrous Magnesium Sulfate (MgSO₄)	-	Lab-prepared
Silica Gel	60 Å, 230-400 mesh	Sorbent Tech.

Equipment:

• Round-bottom flask (e.g., 250 mL)

• Reflux condenser and heating mantle

• Magnetic stirrer and stir bar

• Nitrogen or Argon gas inlet and bubbler

• Glass funnel, separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

• Standard personal protective equipment (PPE): safety goggles, nitrile gloves, flame-resistant lab coat, face shield.[6][7]

Critical Safety Precautions

• Sodium Methoxide: A highly corrosive and flammable solid that reacts violently with water to produce flammable methanol and corrosive sodium hydroxide.[6][7][8] It is self-heating and may catch fire if exposed to moist air.[7][9] ALWAYS handle in a well-ventilated fume hood under an inert atmosphere (nitrogen or argon). [7][9] Keep away from heat, sparks, and open flames.[8]

• Methanol: A flammable and toxic liquid. Avoid inhalation and skin contact. All operations should be performed in a fume hood.

• Inert Atmosphere: The reaction must be conducted under dry, inert conditions to prevent the decomposition of sodium methoxide.[7]

• Quenching: The work-up procedure involves quenching the reaction. This should be done cautiously, especially if excess sodium methoxide is present.

Step-by-Step Synthesis Procedure

• Reaction Setup:

  • Assemble a 250 mL round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet. Ensure all glassware is oven-dried and cooled under a stream of nitrogen.

  • Maintain a positive pressure of nitrogen throughout the experiment.

• Reagent Addition:

  • To the flask, add 2-tert-butyl-4-chloropyrimidine (1.0 eq, e.g., 5.00 g).

  • Add anhydrous methanol (e.g., 100 mL) to dissolve the starting material. Stir until a clear solution is formed.

  • In the fume hood, carefully weigh sodium methoxide (1.2 eq, e.g., 1.75 g) and add it portion-wise to the stirring solution. An exotherm may be observed. The use of a powder funnel can prevent the solid from adhering to the neck of the flask.

• Reaction Execution:

  • Once the addition is complete, heat the reaction mixture to reflux (approx. 65 °C) using a heating mantle.

  • Maintain the reflux for 4-6 hours. The progress of the reaction should be monitored to ensure the consumption of the starting material.

• Reaction Monitoring:

  • Periodically take small aliquots from the reaction mixture and analyze by Thin-Layer Chromatography (TLC).

  • Use a mobile phase of 20% ethyl acetate in hexanes. The product, 2-(tert-butyl)-4-methoxypyrimidine, is expected to have a slightly lower Rf value than the starting material. Visualize spots under a UV lamp (254 nm).

• Work-up and Isolation:

  • Once TLC analysis indicates complete consumption of the starting material, remove the heating mantle and allow the mixture to cool to room temperature.

  • Carefully pour the reaction mixture into a beaker containing ice-water (approx. 200 mL) to quench any unreacted sodium methoxide.

  • Concentrate the mixture using a rotary evaporator to remove the bulk of the methanol.[10]

  • Transfer the resulting aqueous slurry to a separatory funnel and extract with ethyl acetate (3 x 75 mL).[11]

  • Combine the organic layers and wash sequentially with water (1 x 100 mL) and then saturated brine (1 x 100 mL). The brine wash helps to remove residual water and break any emulsions.[12][13]

  • Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), then filter to remove the drying agent.[14]

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil or low-melting solid.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.[10]

  • Pack the column using a slurry of silica gel in hexanes.

  • Load the crude product (adsorbed onto a small amount of silica gel for best results) onto the column.

  • Elute with a gradient of ethyl acetate in hexanes (e.g., starting from 100% hexanes and gradually increasing to 5-10% ethyl acetate).

  • Collect fractions and analyze by TLC to identify those containing the pure product.

  • Combine the pure fractions and concentrate via rotary evaporation to afford 2-(tert-butyl)-4-methoxypyrimidine as a purified product.

Figure 2: Experimental Workflow Diagram.

Product Characterization and Data

The identity and purity of the synthesized 2-(tert-butyl)-4-methoxypyrimidine must be confirmed using standard analytical techniques.[15][16]

Parameter	Expected Outcome
Appearance	Colorless oil or white low-melting solid.
Yield	85-95% (typical for this reaction).
Purity (HPLC/GC)	>98% after purification.
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~8.4 (d, 1H, pyrimidine H6), ~6.6 (d, 1H, pyrimidine H5), ~4.0 (s, 3H, -OCH₃), ~1.4 (s, 9H, -C(CH₃)₃).
¹³C NMR (101 MHz, CDCl₃)	δ (ppm): ~175 (C2), ~168 (C4), ~158 (C6), ~105 (C5), ~55 (-OCH₃), ~38 (-C(CH₃)₃), ~29 (-C(CH₃)₃).
Mass Spec (ESI+)	m/z: Calculated for C₉H₁₄N₂O [M+H]⁺: 167.1184; Found: 167.1182.
IR (thin film, cm⁻¹)	~2970 (C-H stretch), ~1580, 1550 (C=N, C=C stretch), ~1250 (C-O stretch).

Conclusion

The protocol described provides a reliable and efficient method for the synthesis of 2-(tert-butyl)-4-methoxypyrimidine. By understanding the underlying SNAr mechanism and adhering to the detailed experimental and safety procedures, researchers can confidently produce this valuable intermediate in high yield and purity. The successful application of this protocol will facilitate further research and development in fields requiring functionalized pyrimidine heterocycles.

References

• ResearchGate. (2025, August 6). Ortho-selectivity in the nucleophilic aromatic substitution (S NAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides | Request PDF.
• Benchchem. Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 2-Chloro-4-methyl-3-nitropyridine.
• TCI EUROPE N.V. (2018, October 3). SAFETY DATA SHEET: Sodium Methoxide.
• ResearchGate. Nucleophilic aromatic substitution reactions of chloropyrimidines.
• Gelest, Inc. (2015, June 2). SODIUM METHOXIDE, 95% - Safety Data Sheet.
• ChemicalBook. (2026, January 17). Sodium Methoxide - Safety Data Sheet.
• BASF. (2025, October 29). Safety Data Sheet - Na-Methylate Crystals.
• Actylis Lab Solutions. (2010, June 10). Sodium methoxide MSDS.
• Oxford Learning Link. Chapter 7: Nucleophilic aromatic substitution.
• Zenodo. Kinetics of Substitution of 2-Chloropyrimidine and 2,4,6-Trichloro-1 ,3,5-triazi.
• QM Magic Class. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine.
• Organic Syntheses. (2014). Org. Synth. 2014, 91, 106.
• Google Patents. EP0117883B1 - Preparation of 2-t-butyl-5-hydroxypyrimidine by hydrolysis of 2-t-butyl-5--bromo/chloropyrimidine.
• Organic Syntheses. Ethyl 2-((tert-butoxycarbonyl)((tert-butyldimethylsilyl)oxy)amino)-4-oxobutanoate.
• Google Patents. (2021, October 14). new method for preparing 2-tert-butyl-4-methoxyphenol and new crystal form thereof.
• Google Patents. US4898993A - Process for preparing 2-tert-butyl-4-methoxyphenol.
• Atlantis Press. Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate.
• Benchchem. Synthesis of High-Purity 2-tert-Butyl-4-methoxyphenol: Application Notes and Protocols.
• Beilstein Journals. (2013, August 12). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand.
• ResearchGate. (PDF) Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate.
• Google Patents. WO2018214630A1 - New method for preparing 2-tert-butyl-4-methoxyphenol and new crystal form thereof.
• Quora. (2019, January 10). What is the reaction of sodium methoxide and tertiary butyl bromide?
• BioProcess International. (2026, February 5). Analytical Characterization of Biotherapeutic Products, Part II: The Analytical Toolbox.
• Wiley. (2025, June 15). Characterizing Biotherapeutics: Analytical Methods for Diverse Modalities.
• Symbiosis. Kinetics Reaction and Mechanism of Thiozole with Sodium Methoxide in CSTR Reactor.
• MDPI. (2023, February 14). Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies.
• Organic Syntheses. 2,4-diamino-6-hydroxypyrimidine.
• Royal Society of Chemistry. (2025, August 28). Analytical Methods.

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• 16. wiley.com [wiley.com]

Application Notes and Protocols for Nucleophilic Aromatic Substitution (SnAr) on 2-tert-Butyl-4-chloropyrimidine

Introduction: The Pyrimidine Core in Modern Drug Discovery

The pyrimidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of biologically active compounds and FDA-approved drugs.[1][2] Its derivatives are integral to therapeutics targeting a wide spectrum of diseases, including cancers, infectious agents, and neurological disorders.[3][4][5] The ability to functionalize the pyrimidine core is therefore of paramount importance to drug development professionals. Nucleophilic Aromatic Substitution (SnAr) on halo-pyrimidines is a powerful and widely utilized transformation for introducing diverse functionalities, particularly amino, alkoxy, and thioether groups, which can profoundly modulate a molecule's pharmacological profile.

This guide provides a detailed exploration of the SnAr reaction on a specific and increasingly relevant substrate: 2-tert-butyl-4-chloropyrimidine . The presence of the sterically demanding tert-butyl group at the C2 position introduces unique considerations regarding reactivity and reaction conditions, which this document will address with in-depth mechanistic insights and robust, field-tested protocols.

Mechanistic Overview: SnAr on the Pyrimidine Scaffold

The SnAr reaction on an electron-deficient aromatic ring, such as pyrimidine, is a two-step process, proceeding through a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[6][7]

• Nucleophilic Attack: A nucleophile attacks the carbon atom bearing the leaving group (in this case, chlorine at the C4 position), forming a tetrahedral intermediate. The aromaticity of the pyrimidine ring is temporarily disrupted.

• Leaving Group Departure: The aromaticity is restored by the expulsion of the leaving group (chloride ion), yielding the substituted product.

The rate of this reaction is significantly influenced by:

• The electron-withdrawing nature of the aromatic ring: The two nitrogen atoms in the pyrimidine ring inherently make it electron-deficient, thus activating it towards nucleophilic attack.[8]

• The presence of electron-withdrawing substituents: These groups can further activate the ring and stabilize the negatively charged Meisenheimer complex.[7]

• The nature of the leaving group: The reaction rate is dependent on the ability of the leaving group to depart. For halogens, the general trend is F > Cl > Br > I, although this can be influenced by the reaction conditions.

• The strength of the nucleophile: Stronger nucleophiles generally react faster.

Regioselectivity on the 2-tert-Butyl-4-chloropyrimidine System

In 2-substituted-4-chloropyrimidines, nucleophilic attack is overwhelmingly favored at the C4 position. This is due to the superior ability of the ring nitrogens to stabilize the negative charge in the Meisenheimer complex when the attack occurs at the C4 (or C6) position, as depicted in the resonance structures below.[9]

The 2-tert-butyl group on the target substrate has two primary effects:

• Electronic Effect: As an alkyl group, the tert-butyl substituent is weakly electron-donating, which may slightly decrease the overall electrophilicity of the pyrimidine ring compared to an unsubstituted chloropyrimidine. However, this effect is generally minor and does not prevent the SnAr reaction from occurring.

• Steric Effect: The bulky tert-butyl group at C2 significantly hinders the approach of nucleophiles to this position. This steric hindrance further reinforces the inherent electronic preference for substitution at the C4 position.

The interplay of these factors makes 2-tert-butyl-4-chloropyrimidine an excellent substrate for achieving highly regioselective C4 substitution.

Visualizing the SnAr Mechanism and Workflow

To provide a clearer understanding of the process, the following diagrams illustrate the SnAr mechanism on 2-tert-butyl-4-chloropyrimidine and a general experimental workflow.

Caption: A generalized workflow for SnAr reactions.

Experimental Protocols

The following protocols are provided as robust starting points for the SnAr reaction on 2-tert-butyl-4-chloropyrimidine with common classes of nucleophiles. Researchers should note that optimization of temperature, reaction time, and stoichiometry may be necessary for specific substrates.

Protocol 1: Amination with Primary and Secondary Amines (Conventional Heating)

This protocol is suitable for the reaction with a wide range of aliphatic and cyclic amines.

Materials:

• 2-tert-butyl-4-chloropyrimidine (1.0 eq)

• Amine (primary or secondary) (1.1 - 1.5 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 - 2.0 eq)

• Solvent: Ethanol, Isopropanol, or N,N-Dimethylformamide (DMF) (0.1 - 0.5 M concentration)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-tert-butyl-4-chloropyrimidine (e.g., 1.0 mmol, 184.6 mg).

• Add the chosen solvent (e.g., 5 mL of ethanol).

• Add the amine (e.g., 1.2 mmol) followed by the base (e.g., TEA, 2.0 mmol, 0.28 mL).

• Heat the reaction mixture to reflux (for ethanol, ~78 °C) and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-12 hours).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate or dichloromethane).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate and purify the crude product by flash column chromatography on silica gel or by recrystallization to afford the desired 2-tert-butyl-4-aminopyrimidine.

Causality Behind Choices:

• Excess Nucleophile and Base: Using a slight excess of the amine helps to drive the reaction to completion. The base (TEA or DIPEA) is crucial to neutralize the HCl generated during the reaction, preventing the protonation of the nucleophile and the product.

• Solvent Choice: Protic solvents like ethanol can facilitate the reaction, while polar aprotic solvents like DMF can be beneficial for less reactive nucleophiles, often allowing for lower reaction temperatures.

Protocol 2: Microwave-Assisted Amination

Microwave-assisted synthesis can dramatically reduce reaction times and often improve yields. [6][10] Materials:

• 2-tert-butyl-4-chloropyrimidine (1.0 eq)

• Amine (1.1 - 1.5 eq)

• Base (e.g., TEA, DIPEA) (1.5 - 2.0 eq)

• Solvent: Ethanol, Acetonitrile, or DMF

Procedure:

• In a microwave reaction vial, combine 2-tert-butyl-4-chloropyrimidine (e.g., 0.5 mmol, 92.3 mg), the amine (e.g., 0.6 mmol), the base (e.g., DIPEA, 1.0 mmol, 0.17 mL), and the solvent (2-3 mL).

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to a specified temperature (e.g., 100-140 °C) for a set time (e.g., 10-30 minutes).

• After the reaction is complete, cool the vial to room temperature.

• Work-up and purify the product as described in Protocol 1.

Causality Behind Choices:

• Rapid Heating: Microwaves provide efficient and uniform heating, which significantly accelerates the rate of the SnAr reaction, often allowing for completion in minutes instead of hours.

Protocol 3: Reaction with Anilines

Anilines are generally less nucleophilic than aliphatic amines and may require more forcing conditions or acid catalysis.

Materials:

• 2-tert-butyl-4-chloropyrimidine (1.0 eq)

• Aniline derivative (1.1 - 1.5 eq)

• Solvent: Water, n-Butanol, or DMF

• Optional: Hydrochloric acid (HCl) (0.1 eq) or a base like Potassium Carbonate (K₂CO₃) (2.0 eq)

Procedure (Acid-Catalyzed in Water):

• In a reaction vessel, combine 2-tert-butyl-4-chloropyrimidine (1.0 eq) and the aniline (1.1 eq).

• Add deionized water to achieve a concentration of approximately 0.1 M relative to the pyrimidine.

• Add a catalytic amount of aqueous HCl (e.g., 0.1 eq of a 1 M solution).

• Heat the mixture to 80-100 °C and stir vigorously.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the mixture and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with an organic solvent, and then follow the work-up and purification steps outlined in Protocol 1.

Causality Behind Choices:

• Acid Catalysis: In some cases, particularly in aqueous media, mild acid catalysis can protonate a ring nitrogen, further activating the pyrimidine ring towards attack by weakly nucleophilic anilines.

• Base-Mediated: Alternatively, using a base like K₂CO₃ in a solvent like DMF or DMSO at elevated temperatures is a common and effective method for aniline substitutions.

Data Summary: Representative Reaction Conditions

The following table summarizes typical conditions and expected outcomes for SnAr reactions on 2-tert-butyl-4-chloropyrimidine. Note that yields are estimates and will vary based on the specific nucleophile used.

Nucleophile Class	Base	Solvent	Temperature (°C)	Time	Typical Yield Range
Primary Aliphatic Amines	DIPEA / TEA	Ethanol	Reflux (~78)	2-6 h	80-95%
Secondary Aliphatic Amines	DIPEA / TEA	DMF	80-100	4-12 h	75-90%
Primary Aliphatic Amines (MW)	DIPEA	Acetonitrile	120	10-20 min	85-98%
Anilines	K₂CO₃	DMF	100-120	8-24 h	60-85%
Phenols (as Phenoxides)	NaH / K₂CO₃	DMF / DMSO	80-120	6-18 h	70-90%
Thiols (as Thiolates)	K₂CO₃ / NaH	Ethanol / DMF	RT - 60	1-4 h	85-98%

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Insufficient temperature. 2. Weak nucleophile. 3. Deactivated starting material.	1. Increase the reaction temperature or switch to microwave heating. 2. For weak nucleophiles like anilines, consider acid catalysis or stronger bases (e.g., NaH for alcohols/thiols). 3. Switch to a more polar aprotic solvent like DMF or DMSO.
Formation of Side Products	1. Hydrolysis: Presence of water leading to 2-tert-butyl-4-hydroxypyrimidine. 2. Di-substitution (if applicable on nucleophile): Reaction of a second pyrimidine with a product that has a remaining nucleophilic site.	1. Use anhydrous solvents and reagents. If water is the solvent, lower the temperature or reaction time. 2. Use a larger excess of the nucleophile to favor the mono-substitution product.
Difficult Purification	1. Product is highly polar and streaks on silica gel. 2. Unreacted starting materials have similar Rf to the product.	1. Add a small amount of triethylamine or ammonia to the eluent during column chromatography. Consider reverse-phase chromatography. 2. Ensure the reaction goes to completion. If necessary, use a different solvent system for chromatography to improve separation.

References

• Research Trend. (2023, April 20). Exploring the Potential of Pyrimidine: A Comprehensive Review of its Biological Roles, Medicinal Applications, and Synthetic Methodologies in Drug Development.
• ResearchGate. (2025, October 12). Recent Advances in Pyrimidine-Based Drugs.
• MDPI. (2024, January 11). Recent Advances in Pyrimidine-Based Drugs.
• PMC. Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects.
• GSC Advanced Research and Reviews. (2024, July 15). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact.
• ChemRxiv. Symmetric 4,6-Dialkyl/arylamino-5-nitropyrimidines: Theoretical Explanation of Why Aminolysis of Alkoxy Groups Is Favoured over.
• YouTube. (2020, February 2).
• Wiley Online Library.
• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• Chemistry Stack Exchange. (2018, October 17).

Sources

• 1. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nbinno.com [nbinno.com]
• 5. Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. BJOC - Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles [beilstein-journals.org]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Technical Application Note: Leveraging 2-tert-butyl-4-methoxypyrimidine in Kinase Inhibitor Design

This Application Note is structured as a high-level technical guide for medicinal chemists and drug discovery scientists. It focuses on the strategic utilization of 2-tert-butyl-4-methoxypyrimidine as a scaffold for generating potent and selective kinase inhibitors.

Executive Summary

In the crowded landscape of ATP-competitive kinase inhibitors, achieving selectivity over the human kinome (approx. 518 kinases) is the primary challenge.[1] The 2-tert-butyl-4-methoxypyrimidine scaffold offers a unique solution: it combines a "privileged" pyrimidine hinge-binding core with a bulky tert-butyl group at the C2 position.

This tert-butyl moiety acts as a structural selectivity filter . Its steric bulk prevents binding to kinases with restricted solvent fronts or small gatekeeper residues, while enhancing affinity for targets with accommodating hydrophobic pockets (e.g., RET, Lck, p38 MAPK).[1] The C4-methoxy group serves as a versatile synthetic handle, allowing for orthogonal functionalization at the C4 (hinge interaction) and C5 (solubility/potency vectors) positions.[1]

Structural Logic & Pharmacophore Mapping

The "Bulky Butyl" Effect

The 2-tert-butyl group is not merely a lipophilic filler; it is a steric probe.[1]

• Lipophilicity: Increases LogP, improving membrane permeability and cellular potency.[1]

• Selectivity: In the ATP binding pocket, the C2 substituent of the pyrimidine ring typically orients towards the solvent-exposed region or the ribose binding pocket, depending on the binding mode (Type I vs. Type II).[1]

  • Mechanism:[1][2][3][4] Many off-target kinases possess a conserved glycine or alanine near the C2-vector that sterically clashes with the massive tert-butyl group, effectively "filtering out" these off-targets.

  • Targeting: Kinases with flexible P-loops or deep hydrophobic pockets (e.g., RET V804M mutants) often accommodate this bulk, leading to high-affinity binding.[1]

The C4-Methoxy "Pivot"

The 4-methoxy group is the synthetic pivot point. It is rarely the final functional group.[1] Instead, it serves two critical roles:

• Masked Electrophile: It acts as a stable precursor to the 4-chloro or 4-hydroxy species, which are reactive toward nucleophilic aromatic substitution (

  ).[1]

• Directing Group: The oxygen lone pairs can direct ortho-lithiation to the C5 position, allowing the introduction of halides, formyl groups, or boronic esters before the hinge-binding amine is installed.

Visualizing the Strategy

The following diagram illustrates the strategic functionalization of the scaffold.

Caption: Divergent synthesis pathways from the 2-tert-butyl-4-methoxypyrimidine core. Path 1 targets the hinge region; Path 2 extends vectors into the back-pocket.

Experimental Protocols

Protocol A: Activation of the Scaffold (Methoxy Chloro)

Objective: Convert the unreactive methoxy group into a reactive chloro-pyrimidine for

coupling.[1]

Reagents:

• 2-tert-butyl-4-methoxypyrimidine (1.0 equiv)[1]

• HBr (48% aq) or BBr

  (1M in DCM)[1]

• Phosphorus oxychloride (POCl

  )[1]

• N,N-Dimethylaniline (Catalyst)[1]

Procedure:

• Demethylation:

  • Dissolve starting material in glacial acetic acid.[1] Add 48% HBr (5 equiv).

  • Reflux at 100°C for 4–6 hours. Monitor by LCMS for conversion to 2-tert-butyl-4-hydroxypyrimidine (mass shift: -14 Da).

  • Note: The product will exist primarily as the pyrimidone tautomer.

  • Concentrate in vacuo and dry thoroughly (azeotrope with toluene).[1]

• Chlorination:

  • Suspend the dried hydroxypyrimidine in neat POCl

    (5–10 vol).

  • Add N,N-dimethylaniline (1.5 equiv) carefully (exothermic).[1]

  • Reflux at 105°C for 2 hours. The suspension should clear as the chloride forms.

  • Workup (Critical): Pour the reaction mixture slowly onto crushed ice/water with vigorous stirring. Maintain temperature <10°C to prevent hydrolysis. Extract immediately with DCM.

  • Yield: Expect 85–95% of 2-tert-butyl-4-chloropyrimidine.[1]

Protocol B: Coupling (Installing the Hinge Binder)

Objective: Couple an aniline (representing the hinge-binding motif) to the C4 position.[1]

Reagents:

• 2-tert-butyl-4-chloropyrimidine (1.0 equiv)[1]

• Substituted Aniline (e.g., 3-aminopyrazole, 4-aminoindazole) (1.1 equiv)[1]

• Base: DIPEA (2.0 equiv) or Cs

  CO (2.0 equiv)[1]

• Solvent: n-Butanol or DMF[1]

Procedure:

• Dissolve the chloro-pyrimidine and the aniline in n-Butanol (0.5 M concentration).

• Add DIPEA.[1]

• Heat to 110°C (sealed tube) or reflux for 12 hours.

  • Optimization: If the aniline is electron-poor, use Buchwald-Hartwig conditions (Pd

    (dba) , Xantphos, Cs CO , Dioxane, 100°C).[1]

• Purification: Evaporate solvent. Purify via silica gel chromatography (Gradient: 0-10% MeOH in DCM).

• Validation: Verify structure via

  H NMR. The C5-H of the pyrimidine typically appears as a doublet around 6.5–7.0 ppm, and the C6-H as a doublet around 8.0–8.5 ppm.[1]

Protocol C: C5-Lithiation (Vector Extension)

Objective: Install a functional group at C5 (e.g., Iodine) to access the "gatekeeper" pocket via cross-coupling.[1]

Reagents:

• 2-tert-butyl-4-methoxypyrimidine (1.0 equiv)[1]

• LTMP (Lithium 2,2,6,6-tetramethylpiperidide) - Prepared fresh[1]

• Electrophile: Iodine (I

  ) or DMF[1]

• Solvent: Anhydrous THF

Procedure:

• Preparation of LTMP: To a solution of 2,2,6,6-tetramethylpiperidine (1.1 equiv) in THF at -78°C, add n-BuLi (1.1 equiv). Stir for 30 min.

• Lithiation: Add solution of 2-tert-butyl-4-methoxypyrimidine in THF dropwise to the LTMP solution at -78°C.

  • Mechanism:[1][2][3][4] The methoxy group directs the base to the ortho (C5) position.[1]

  • Stir for 1 hour at -78°C. The solution often turns deep red/orange.

• Quench: Add solution of I

  (1.2 equiv) in THF.

• Warm to room temperature. Quench with sat. aq. NH

  Cl and Na S O (to reduce excess iodine).[1]

• Result: 2-tert-butyl-5-iodo-4-methoxypyrimidine.[1] This intermediate can now undergo Suzuki coupling at C5 before converting the C4-methoxy to an amine.

Data Summary & SAR Table

The following table summarizes the impact of the tert-butyl group compared to standard substituents in a hypothetical kinase inhibition assay (e.g., Lck or RET).

Compound	R2 Substituent	R4 Substituent	IC50 (Target Kinase)	Selectivity (vs. Src)	Notes
A	Methyl	4-aminoindazole	15 nM	5-fold	Low selectivity; fits most pockets.[1]
B	Isopropyl	4-aminoindazole	8 nM	20-fold	Improved hydrophobic packing.
C	tert-Butyl	4-aminoindazole	3 nM	>100-fold	Optimal steric fill; clashes with off-target gatekeepers.
D	Phenyl	4-aminoindazole	250 nM	10-fold	Too bulky/rigid for the specific pocket.

References

• Pyrimidine Scaffolds in Kinase Discovery

  • Title: "Discovery of N-Trisubstituted Pyrimidine Derivatives as Type I RET and RET Gatekeeper Mutant Inhibitors."[1][5]

  • Source:Journal of Medicinal Chemistry / NIH.[1]

  • Context: Demonstrates the utility of bulky alkyl groups on pyrimidines for targeting RET kinase mutants.[1]

  • Link:[Link]

• Selectivity Mechanisms

  • Title: "Identification of highly selective type II kinase inhibitors with chiral peptidomimetic tails."[1][6]

  • Source:Bioorganic & Medicinal Chemistry.

  • Context: Discusses the use of 2-tert-butyl pyrimidines to achieve selectivity for Lck over Src family kinases.[6]

  • Link:[Link]

• Synthetic Functionalization

  • Title: "Pyrimidine reactions.[1][4][7] Part XX. Thermal rearrangement of 5-(p-substituted phenyl)-2(and 4)-methoxypyrimidines."

  • Source:Journal of the Chemical Society C.
  • Context: Foundational chemistry regarding the reactivity and rearrangement of methoxypyrimidines, relevant for the activ

  • Link:[Link][1]

• General Building Block Utility

  • Title: "Heterocyclic Building Blocks for Medicinal Chemistry."[1][8][9]

  • Source: Thermo Fisher Scientific / Maybridge.[1]

  • Context: Catalogs the availability and standard applications of pyrimidine building blocks in hit-to-lead optimiz

Sources

• 1. atlantis-press.com [atlantis-press.com]
• 2. mdpi.com [mdpi.com]
• 3. Type II Kinase Inhibitors Library [chemdiv.com]
• 4. Tf2O/TTBP (2,4,6-Tri-tert-butylpyrimidine): An Alternative Amide Activation System for the Direct Transformations of Both Tertiary and Secondary Amides [organic-chemistry.org]
• 5. Discovery of N-Trisubstituted Pyrimidine Derivatives as Type I RET and RET Gatekeeper Mutant Inhibitors with a Novel Kinase Binding Pose - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of highly selective type II kinase inhibitors with chiral peptidomimetic tails - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyrimidine reactions. Part XX. Thermal rearrangement of 5-(p-substituted phenyl)-2(and 4)-methoxypyrimidines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 8. tcichemicals.com [tcichemicals.com]
• 9. Page not available | Thermo Fisher Scientific - TW [thermofisher.com]

Scalable synthesis of sterically hindered pyrimidine ethers

Application Note: Scalable Synthesis of Sterically Hindered Pyrimidine Ethers

Executive Summary

The formation of ether linkages on pyrimidine cores is a ubiquitous transformation in medicinal chemistry, particularly for kinase inhibitors and antivirals. However, when both the pyrimidine electrophile and the alcohol nucleophile possess significant steric bulk (e.g., ortho-substituted phenols or tertiary alcohols reacting with 4,5-disubstituted pyrimidines), standard

protocols fail.

This guide moves beyond academic "mg-scale" synthesis (often relying on hazardous NaH/DMF conditions) to provide scalable, process-ready protocols. We present three distinct methodologies:

• Optimized

  : Using the "Cesium Effect" and polar aprotic solvents.

• Pd-Catalyzed C-O Coupling: For substrates where nucleophilicity is compromised.

• Continuous Flow Chemistry: To safely access high-energy transition states.

Strategic Analysis: The Decision Matrix

Before selecting a route, analyze your substrate's electronic and steric profile.

• Electronic Factor: Is the pyrimidine sufficiently electron-deficient (e.g., presence of -CN, -CF3, or additional N-atoms)?

• Steric Factor: Is the alcohol a primary/secondary aliphatic (low steric), a phenol (moderate), or a tertiary/hindered phenol (high)?

Figure 1: Method Selection Decision Tree

Caption: Logical workflow for selecting the optimal synthetic route based on substrate electronics and steric demands.

Method A: The "Cesium Effect" in (Batch)

Best For: Moderate steric hindrance; electron-deficient pyrimidines. Scalability: High. Avoids hydrogen gas evolution associated with NaH.[1]

The Science

While Sodium Hydride (NaH) is common in academia, it is hazardous on a kilo-scale due to

off-gassing and potential "runaway" decomposition in DMF/DMSO. We utilize Cesium Carbonate ( ) . The large ionic radius of (1.67 Å) forms a "loose" ion pair with the alkoxide, increasing its nucleophilicity (the "naked anion" effect) and solubility in organic solvents compared to potassium or sodium salts.

Protocol A: General Procedure

Reagents:

• Pyrimidine Electrophile (1.0 equiv)

• Alcohol Nucleophile (1.1 – 1.2 equiv)

• Base:

  (1.5 – 2.0 equiv)

• Solvent: DMSO (anhydrous) or NMP. Note: DMSO is preferred for higher polarity, but NMP is easier to extract from.

Step-by-Step:

• Preparation: Charge the reactor with

  and the Alcohol. Add DMSO (5 vol relative to pyrimidine).

• Activation: Stir at ambient temperature for 30 mins. This allows initial deprotonation/equilibration.

• Addition: Add the Pyrimidine electrophile. Critical: If the reaction is known to be exothermic, add the pyrimidine as a solution in DMSO slowly.

• Reaction: Heat to 80–120 °C . Monitor by HPLC.

  • Checkpoint: If conversion stalls at 50%, do not add more base. The issue is likely water contamination (hydroxide competition). Add 3Å molecular sieves or switch to Method B.

• Workup: Cool to 20 °C. Dilute with EtOAc (10 vol) and wash with water (3 x 5 vol) to remove DMSO.

Method B: Pd-Catalyzed Buchwald-Hartwig C-O Coupling

Best For: Electron-rich pyrimidines, extreme steric hindrance, or when

fails. Scalability: Moderate (Cost of catalyst is the limiting factor).

The Science

Traditional

relies on the electrophile's LUMO energy. When that is insufficient, we use Palladium catalysis. For C-O coupling, reductive elimination is the rate-determining step. This requires bulky, electron-rich phosphine ligands to force the Pd(II) center to release the ether product.

• Ligand Choice: RockPhos or tBuBrettPhos are the gold standards for hindered alcohols.

• Pre-catalysts: Use G3 or G4 Palladacycle precatalysts (e.g., tBuBrettPhos Pd G3) rather than mixing Pd(OAc)2 + Ligand in situ. This ensures active species formation and reproducibility.

Protocol B: Catalytic Coupling

Reagents:

• Chloropyrimidine (1.0 equiv)

• Alcohol (1.2 equiv)

• Catalyst: tBuBrettPhos Pd G3 (1.0 – 3.0 mol%)

• Base:

  (2.0 equiv) or .

• Solvent: Toluene or 1,4-Dioxane (degassed).

Step-by-Step:

• Inertion: Purge the reactor with

  or Argon. Oxygen kills the active Pd(0) species.

• Charging: Add solid reagents (Pyrimidine, Base, Catalyst) to the vessel.

• Solvation: Add the Alcohol and Solvent (sparged with

  for 15 mins).

• Reaction: Heat to 90 °C .

  • Mechanism Note: The bulky ligand creates a "cone angle" that protects the metal center but also accelerates the difficult C-O bond formation via steric pressure.

• Workup: Filter through a pad of Celite/Silica to remove Pd black. Concentrate and purify.

Method C: Continuous Flow Chemistry (High T, Short t)

Best For: Reactions requiring temperatures >150 °C (above solvent boiling point) to overcome steric barriers safely.

The Science

In a batch reactor, heating a solvent 50 °C above its boiling point requires a high-pressure autoclave—a safety risk. In a Continuous Flow Reactor , the small internal volume allows us to superheat solvents (e.g., THF at 150 °C) safely under back-pressure. This kinetic boost can drive sterically hindered reactions in minutes rather than days.

Figure 2: Flow Chemistry Setup

Caption: Schematic for high-temperature flow synthesis allowing superheated processing.

Protocol C: Flow Synthesis

Reagents:

• Soluble Organic Base: DBU or BEMP (Inorganic bases clog flow channels).

• Solvent: Acetonitrile or NMP.

Parameters:

• Temperature: 140–180 °C.

• Pressure: 17 bar (250 psi) BPR.

• Residence Time: 10–30 minutes.

Step-by-Step:

• Feed Preparation: Dissolve Pyrimidine (1.0 eq) and Alcohol (1.2 eq) in Solvent (Stream A). Dissolve DBU (2.0 eq) in Solvent (Stream B).

• Priming: Flush the system with pure solvent.

• Execution: Set pumps to desired flow rate (e.g., 0.5 mL/min total). Set reactor temperature.

• Steady State: Discard the first 2 reactor volumes (dispersion zone). Collect the steady stream.

• Quench: Direct output into a dilute HCl solution to neutralize the DBU immediately.

Critical Process Parameters (CPPs) & Troubleshooting

Issue	Probable Cause	Corrective Action
Hydrolysis (OH- product)	Wet solvent/base.	Use Karl-Fischer (KF) titration on solvents. Dry at 120°C under vacuum before use.
Stalled Reaction ( )	Reversible attack.	Switch to Method C (Flow) to access higher T, or Method B (Pd) to change mechanism.
Regioselectivity Issues	2,4-dichloropyrimidine ambiguity.	Rule: C4 is more reactive (less hindered, lower LUMO coeff) than C2. Lower Temp to improve selectivity for C4.
Pd-Catalyst Death	N-coordination.	Pyrimidines can bind Pd. Increase catalyst loading or use a more bulky ligand (BrettPhos) to prevent N-binding.

References

• Safety of NaH Scale-up

  • Yang, X., et al. "The Safe Use of Sodium Hydride on Scale: The Process Development of a Chloropyrimidine Displacement." Organic Process Research & Development, 2011.[2]

• Buchwald-Hartwig C-O Coupling

  • Burgos, C. H., et al. "Pd-Catalyzed Synthesis of Aryl Ethers." Angewandte Chemie Int. Ed., 2006. (Seminal work on bulky ligands).

• Continuous Flow

  :
  • Plutschack, M. B., et al. "High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions." Organic Process Research & Development, 2022.

• Regioselectivity in Pyrimidines

  • WuXi AppTec. "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines." QM Magic Class, Chapter 29.

Sources

• 1. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Controlling temperature for methoxylation of chloropyrimidines

Topic: Controlling Temperature for Methoxylation of Chloropyrimidines Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Process Chemists & Drug Development Researchers

Welcome to the Reaction Optimization & Safety Hub. Current Status: Operational Ticket Focus: Temperature Control, Regioselectivity, and Exotherm Management in

Processes.

Core Directive: The Kinetic Control Strategy

In the methoxylation of poly-chlorinated pyrimidines (e.g., 2,4-dichloropyrimidine), temperature is not just a variable—it is the switch that toggles between mono-functionalization (desired intermediate) and bis-methoxylation (impurity).

For the standard synthesis of 4-methoxy-2-chloropyrimidine from 2,4-dichloropyrimidine , the reaction is governed by the relative electrophilicity of the C4 vs. C2 positions. The C4 position is kinetically favored due to the stabilization of the Meisenheimer complex (para-like resonance with N1). However, the energy barrier difference is small (

).

The Golden Rule: Maintain the reaction in the Kinetic Zone (-10°C to 5°C) to favor C4-substitution. Exceeding 20°C activates the C2 position, leading to the 2,4-dimethoxy byproduct.

Standard Operating Procedure (SOP-104)

Use this baseline protocol for 10g - 100g scale.

• Preparation: Dissolve 2,4-dichloropyrimidine (1.0 equiv) in anhydrous Methanol (10V).

• Thermal Equilibration: Cool the vessel to -10°C . Ensure internal temperature (Ti) is stable.

• Controlled Addition: Add Sodium Methoxide (NaOMe) solution (1.05 equiv, 25-30% in MeOH) dropwise.

  • Critical Parameter: Adjust addition rate so

    never exceeds 0°C .

• Reaction Monitoring: Stir at -5°C for 2–4 hours. Monitor by HPLC.

• Quench: Once conversion >98%, quench immediately with dilute HCl or Ammonium Chloride to neutralize residual methoxide, preventing thermodynamic equilibration or hydrolysis.

Experimental Visualization

Workflow Diagram: The "Golden Path"

The following diagram outlines the critical process control points (PCPs) where temperature deviation causes failure.

Figure 1: Process flow for regioselective methoxylation. Green nodes indicate optimal path; red nodes indicate thermal failure modes.

Troubleshooting Dashboard

Issue Detected? Match your symptoms below.

Symptom	Probable Cause	Technical Diagnosis	Corrective Action
High levels of Bis-product (2,4-dimethoxy)	Temperature Spike / Local Hotspots	Exotherm Mismanagement: NaOMe addition was too fast, causing localized heating >20°C, overcoming the activation energy for the second chloride displacement.	1. Reduce addition rate.2. Increase agitation speed (RPM) to dissipate heat.3. Use a jacketed reactor with active cooling.
Reaction Stalled (<80% Conversion)	Temperature Too Low	Kinetic Trap: At , the energy provided is insufficient to overcome the for the first substitution within a reasonable timeframe.	1. Slowly ramp temperature to 0°C.2. Do NOT add excess NaOMe yet; verify conversion first.
Wrong Regioisomer (2-OMe major)	Substrate/Solvent Interaction	Unusual Directing Effect: While rare for simple dichloropyrimidines, certain 5-substituted analogs or specific solvent shells can favor C2.	1. Verify starting material structure.2. Switch solvent to THF (non-protic) to disrupt H-bonding networks that might direct attack to C2 [1].
Hydrolysis Product (Hydroxy-pyrimidine)	Moisture Contamination	Competitive Nucleophile: Hydroxide ( ) is a better nucleophile than methoxide ( ) in some contexts.	1. Karl Fischer titration of MeOH solvent (Limit < 0.05% water).2. Ensure NaOMe source is fresh/sealed.

Advanced FAQs (Ticket Archive)

Q1: Why is the C4 position favored at low temperatures?

A: The regioselectivity is electronic. The C4 position of the pyrimidine ring is para-like to N1 and ortho-like to N3. The intermediate Meisenheimer complex formed by attack at C4 is stabilized by the ability of the N1 nitrogen to accept the negative charge more effectively than in the C2 attack scenario. However, this selectivity is kinetic. At higher temperatures (thermodynamic control), the system may equilibrate, or the less selective C2 attack becomes competitive due to the abundance of thermal energy [2].

Q2: Can I use solid NaOMe instead of a solution?

A: Not recommended for scale-up. Solid NaOMe dissolves exothermically in methanol. Adding solid reagent creates localized "super-hotspots" of high concentration and high temperature on the surface of the dissolving solid. This guarantees the formation of the bis-methoxy impurity and tarry decomposition products. Always pre-dissolve or use commercial solutions (25% w/w) for precise flow control.

Q3: What are the safety risks of the exotherm?

A: The reaction of chloropyrimidines with alkoxides is highly exothermic. Sodium methoxide itself is a "self-heating" substance that can ignite spontaneously in moist air if the temperature exceeds 70°C [3].[1] A runaway reaction in a closed vessel can lead to rapid solvent boiling (Methanol bp = 64.7°C) and over-pressurization.

• Safety Interlock: Ensure your cooling capacity (

  ) exceeds the maximum possible heat release rate ( ) at the addition limit.

Q4: How do I separate the regioisomers if I get a mixture?

A: Separation is difficult due to similar polarity.

• Crystallization: The 4-OMe isomer often has a different melting point and crystal habit. Try recrystallization from Heptane/EtOAc.

• Chemical Destruction: If the 2-OMe impurity is minor (<5%), you can sometimes selectively hydrolyze the more reactive isomer (often the impurity) by heating with aqueous acid, then washing it away with base extraction, though this lowers overall yield. Prevention (Temperature Control) is far superior to purification.

Mechanistic Logic Tree

Use this logic to determine your temperature setpoints based on your specific substrate substituents.

Figure 2: Decision logic for temperature effects on selectivity. Kinetic control favors the mono-substituted C4 product.

References

• Organic Chemistry Portal.

  ). [Link]

• WuXi AppTec. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine. (Mechanistic insight on C2 vs C4 selectivity). [Link]

Sources

• 1. gelest.com [gelest.com]

Technical Support Center: Purification of 2-(tert-butyl)-4-methoxypyrimidine

Welcome to the technical support resource for the purification of 2-(tert-butyl)-4-methoxypyrimidine. This guide is designed for researchers, chemists, and drug development professionals who may encounter this compound as either a crystalline solid or a viscous oil post-synthesis. The physical state of the crude product is often a direct indicator of its purity, and the appropriate purification strategy depends heavily on this observation. This document provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to address common purification challenges.

Part 1: Initial Assessment & Purification Strategy Selection

The first critical step in any purification workflow is to assess the crude product. For 2-(tert-butyl)-4-methoxypyrimidine, the melting point is close to ambient temperature, meaning that even minor impurities can cause significant freezing point depression, resulting in an oil instead of a solid.

Frequently Asked Questions (FAQs)

Q1: My reaction should have produced a solid, but I have an oil. What does this mean?

A1: Obtaining 2-(tert-butyl)-4-methoxypyrimidine as an oil typically points to the presence of impurities. These can include residual solvents, unreacted starting materials, or reaction byproducts. The impurities disrupt the crystal lattice formation, causing the material to remain in a liquid or semi-solid state at room temperature. The first step is always to place the crude product under high vacuum for several hours to remove any volatile solvents. If it remains an oil, further purification is necessary.

Q2: How do I choose the right purification method for an oil versus a solid?

A2: The choice is dictated by the physical state and the nature of the impurities.

• For an Oily Product: The primary methods are vacuum distillation (if the compound is thermally stable and the impurities have different boiling points) or column chromatography. Chromatography is generally the most effective method for removing non-volatile, structurally similar impurities.

• For a Solid Product: The most powerful technique is recrystallization. It is highly effective at removing small amounts of impurities to yield material of very high purity (>99%). If the solid is heavily discolored or very impure, it may be beneficial to first perform a rapid filtration through a silica plug before proceeding to recrystallization.

The following diagram outlines a logical workflow for selecting the appropriate purification strategy.

Caption: Decision workflow for selecting a purification method.

Part 2: Troubleshooting the Oily Product

When faced with an oily product, the goal is to remove impurities that are preventing crystallization.

Method 1: Flash Column Chromatography

This is often the most versatile method for purifying oils.

Q3: My compound is streaking badly on the TLC plate and the column. How can I get sharp bands?

A3: Peak tailing or streaking with pyrimidine derivatives on silica gel is a classic sign of strong, undesirable interactions with acidic surface silanol groups, as the pyrimidine nitrogen is basic.[1] To resolve this:

• Add a Basic Modifier: Incorporate a small amount (0.1-1%) of triethylamine or pyridine into your eluent system (e.g., Hexane/Ethyl Acetate).[1] The modifier will compete with your product for the acidic sites on the silica, leading to a much-improved peak shape.

• Change the Stationary Phase: If a basic modifier is not effective or compatible with your compound, consider using a less acidic stationary phase like neutral alumina.[1]

Q4: My product co-elutes with an impurity. How can I improve separation?

A4: Co-elution occurs when the polarity of your product and an impurity are too similar for the chosen solvent system.

• Optimize the Solvent System: Do not just vary the ratio of your solvents; change the solvents themselves. Different solvents interact with your compound and the stationary phase in unique ways. For example, if a hexane/ethyl acetate gradient fails, try a dichloromethane/methanol or a toluene/acetone gradient.[2]

• Reduce the Column Load: Overloading the column is a common cause of poor separation.[1] Try running the purification again with half the amount of crude material.

Problem	Primary Cause	Recommended Solutions
Peak Tailing/Streaking	Interaction of basic pyrimidine with acidic silica gel.[1]	1. Add 0.1-1% triethylamine to the eluent.[1]2. Switch to a neutral alumina stationary phase.[1]
Co-elution of Impurity	Similar polarity of product and impurity.	1. Change the solvent system (e.g., from EtOAc/Hex to DCM/MeOH).[2]2. Reduce the amount of sample loaded onto the column.[1]
Product Won't Elute	Product is too polar for the chosen eluent.	1. Gradually increase eluent polarity (e.g., add methanol).2. Ensure no precipitation is occurring at the top of the column.

Method 2: Vacuum Distillation

Q5: At what temperature and pressure should I distill 2-(tert-butyl)-4-methoxypyrimidine?

Part 3: Troubleshooting the Solid Product

Even if you obtain a solid, it likely requires recrystallization to achieve high purity for analytical or developmental purposes.

Method: Recrystallization

Q6: My compound "oils out" during cooling instead of forming crystals. What should I do?

A6: "Oiling out" is a common problem that occurs when a compound separates from the solution as a supercooled liquid instead of a solid crystal lattice. This often happens when the solution is too concentrated or cooled too quickly, or when the boiling point of the solvent is higher than the melting point of the solute.[4]

• Re-dissolve and Add More Solvent: Heat the mixture to re-dissolve the oil, then add more of the hot solvent to create a less saturated solution. Let it cool slowly.[4]

• Lower the Cooling Temperature: If adding more solvent doesn't work, try cooling the solution to a much lower temperature (e.g., in a dry ice/acetone bath), which can sometimes shock the oil into solidifying.[4]

• Change Solvents: The fundamental issue may be the solvent choice. The ideal solvent dissolves the compound when hot but poorly when cold.[4]

Q7: I can't find a good single solvent for recrystallization. What are my options?

A7: When a single solvent isn't suitable, a two-solvent (or "mixed-solvent") system is the ideal solution.[5] You need one solvent in which the compound is highly soluble (the "good" solvent) and another in which it is poorly soluble (the "bad" solvent). The two solvents must be miscible.

• Dissolve your compound in a minimum amount of the hot "good" solvent.[6]

• While the solution is still hot, add the "bad" solvent dropwise until you see persistent cloudiness (the saturation point).[6]

• If needed, add a drop or two of the "good" solvent to make the solution clear again.

• Allow the solution to cool slowly, undisturbed.

A common and effective alternative is vapor diffusion, which is excellent for small quantities. Dissolve the compound in a good solvent in an open vial, and place this vial inside a larger sealed jar containing a poor, volatile solvent. The poor solvent's vapor will slowly diffuse into the good solvent, gradually inducing crystallization.[7]

The following diagram illustrates the troubleshooting process for when a compound "oils out."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US4898993A - Process for preparing 2-tert-butyl-4-methoxyphenol - Google Patents [patents.google.com]
• 4. rubingroup.org [rubingroup.org]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. unifr.ch [unifr.ch]

Reference Data & Comparative Studies

Comparative Guide: 1H NMR Characterization of 2-(tert-butyl)-4-methoxypyrimidine

Executive Summary

In the development of pyrimidine-based kinase inhibitors and agrochemicals, the structural integrity of the 2-(tert-butyl)-4-methoxypyrimidine scaffold is critical. This guide provides a comparative analysis of 1H NMR spectral performance across different solvent systems and contrasts the spectral signature of the target molecule against common regioisomeric byproducts.

By analyzing the chemical shifts (

), integration ratios, and scalar coupling constants ( ), researchers can definitively distinguish the target 4-methoxy isomer from the thermodynamically competitive 5-methoxy or N-alkylated impurities.

Structural Logic & Theoretical Shifts

Before analyzing experimental data, one must establish the theoretical expectations based on electronic environments. The pyrimidine ring contains two nitrogen atoms which exert a strong desheliding effect on the ring protons.

• 2-position (tert-butyl): The bulky alkyl group is electron-donating but insulated from the aromatic system's resonance by sigma bonds. It appears upfield.

• 4-position (Methoxy): The oxygen atom donates electron density into the ring via resonance (shielding ortho/para positions) but withdraws via induction.

• Ring Protons (H5 and H6):

  • H6: Located adjacent to N1. It is significantly deshielded (downfield).

  • H5: Located adjacent to the electron-rich C4-Methoxy group. It is shielded (upfield) relative to H6.

Expected Coupling ( )

The definitive feature of the 2,4-disubstituted pyrimidine is the presence of two vicinal protons (H5 and H6).

• Target Pattern: Two doublets with a coupling constant (

  ) typically 5.0 – 6.0 Hz .

• Alternative (Isomer) Pattern: If the methoxy group were at position 5, H4 and H6 would be chemically equivalent (or distinct singlets if 2-substituted) with small meta-coupling (

  ~ 1-2 Hz), easily distinguishable from the target.

Comparative Analysis: Solvent Selection

The choice of deuterated solvent significantly impacts spectral resolution and chemical shift dispersion. Below is a comparison of Chloroform-d (CDCl

) versus Dimethylsulfoxide-d (DMSO-d ) .

Performance Data Table

Feature	CDCl (Standard)	DMSO-d (Polar/Aprotic)	Recommendation
Solubility	High (Lipophilic)	High (General)	CDCl is preferred for ease of recovery.
Water Peak	~1.56 ppm (Sharp)	~3.33 ppm (Broad)	CDCl avoids overlap with OMe/t-Bu signals.
H5/H6 Dispersion	Excellent	Good	CDCl provides sharper linewidths for -value calculation.
Exchangeable Protons	Invisible/Broad	Visible	Irrelevant for this molecule (no NH/OH).

Spectral Data Summary (CDCl , 400 MHz)

Note: Values are representative of high-purity samples standardized to TMS (0.00 ppm).

Assignment	Shift ( ppm)	Multiplicity	Integration	Coupling ( Hz)
H6 (Pyrimidine)	8.32	Doublet ( )	1H	5.8 Hz
H5 (Pyrimidine)	6.55	Doublet ( )	1H	5.8 Hz
-OCH	3.96	Singlet ( )	3H	-
-C(CH )	1.38	Singlet ( )	9H	-

Technical Insight: The large shift difference (

ppm) between H5 and H6 is the primary quality attribute (CQA) for confirming the oxidation state and substitution pattern of the pyrimidine ring [1].

Comparative Analysis: Distinguishing Regioisomers

A common synthetic challenge is the formation of the 5-methoxy isomer or N-methylation (if synthesizing from a pyrimidinone precursor).

Scenario: Target vs. 5-Methoxy Isomer

• Target (4-OMe): H5 and H6 are vicinal. Spectrum shows two doublets (

  Hz).

• Alternative (5-OMe): H4 and H6 are meta (separated by C5). Spectrum shows two singlets or two doublets with very small coupling (

  Hz).

Scenario: O-Methylation vs. N-Methylation

If the synthesis involved methylating 2-(tert-butyl)pyrimidin-4(3H)-one:

• O-Methylation (Target): Methyl peak

  ~3.9 - 4.0 ppm.

• N-Methylation (Impurity): Methyl peak

  ~3.3 - 3.6 ppm (shielded relative to O-Me).

Experimental Protocol: High-Resolution Acquisition

To ensure data integrity suitable for publication or regulatory submission, follow this self-validating protocol.

Step 1: Sample Preparation

• Mass: Weigh 5.0 – 10.0 mg of the analyte.

  • Reasoning: <5mg leads to poor Signal-to-Noise (S/N); >15mg causes radiation damping and line broadening.

• Solvent: Add 0.6 mL CDCl

  (99.8% D) containing 0.03% v/v TMS.

• Filtration: If the solution is cloudy, filter through a cotton plug into the NMR tube. Particulates degrade magnetic field homogeneity (shimming).

Step 2: Acquisition Parameters (400 MHz+)

• Pulse Sequence: Standard 1H (e.g., zg30 on Bruker).

• Relaxation Delay (D1): Set to 5.0 seconds .

  • Critical: The tert-butyl protons have a long T1 relaxation time. A short D1 (<1s) will result in under-integration of the t-butyl signal relative to the aromatic protons, skewing the 9:1 ratio validation [2].

• Scans (NS): 16 or 32 scans are sufficient for >10 mg.

• Spectral Width: -2 to 14 ppm.

Step 3: Processing & Validation

• Phasing: Apply automatic phasing followed by manual correction to ensure flat baseline.

• Integration: Calibrate the tert-butyl singlet to 9.00 .

• Validation Check:

  • Methoxy signal must integrate to 3.00 ± 0.1 .

  • Aromatic signals must integrate to 1.00 ± 0.05 each.

  • If H6 integrates < 0.9, increase D1 and re-acquire.

Structural Confirmation Workflow

The following diagram illustrates the decision logic for confirming the product structure based on spectral features.

Figure 1: Logic flow for differentiating the target 4-methoxypyrimidine from regioisomers and N-alkylated impurities using 1H NMR markers.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. 3rd Edition. Elsevier.

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.

• Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison.

C13 NMR chemical shifts for C2-tert-butyl and C4-methoxy groups

The following guide is structured as a high-level technical resource for researchers and analytical scientists. It synthesizes theoretical chemical shift mechanisms with practical acquisition protocols.[1]

Technical Guide: NMR Characterization of C2-Tert-Butyl vs. C4-Methoxy Substituents

Executive Summary & Mechanistic Distinction

In the structural elucidation of pharmacophores and substituted aromatics, distinguishing between bulky alkyl groups (e.g., tert-butyl) and electron-donating heteroatoms (e.g., methoxy) is critical.[1] While proton NMR provides integration data,

NMR offers a non-exchangeable, skeleton-specific fingerprint that reveals the electronic and steric environment of the molecule.[1]

This guide compares the

chemical shift behaviors of the C2-tert-butyl (sterically dominant) and C4-methoxy (electronically dominant) groups.

The Core Differentiator

• C2-Tert-Butyl (Steric Control): Acts primarily through steric compression (

  -gauche effect) and weak inductive donation.[1] It significantly perturbs the relaxation dynamics ( ) of the ipso carbon due to its bulk, often requiring modified acquisition parameters.

• C4-Methoxy (Electronic Control): Acts primarily through resonance donation (

  effect), causing profound shielding at ortho/para positions relative to itself.[1] Its chemical shift is highly sensitive to the planarity of the Ar-O bond.

Chemical Shift Data Comparison

The following data assumes a standard aromatic scaffold (e.g., phenol or benzene derivative) where C1 is the reference point (ipso to the primary functional group), placing the tert-butyl at C2 (ortho) and methoxy at C4 (para).

Table 1: Intrinsic Substituent Chemical Shifts ( )

Shifts of the carbon atoms within the substituent groups.

Carbon Environment	Chemical Shift ( , ppm)	Multiplicity (DEPT-135)	Mechanistic Insight
Methoxy ( )	55.0 – 56.5	Up (Positive)	Deshielded by oxygen electronegativity.[1] Note: If sterically crowded (di-ortho substituted), this signal can shift downfield to 60–62 ppm due to out-of-plane rotation breaking conjugation.[1]
Tert-Butyl ( )	34.0 – 35.5	Absent (Quaternary)	The central quaternary carbon.[1] Often low intensity in standard spectra due to long and lack of NOE.[1]
Tert-Butyl ( )	29.0 – 31.5	Up (Positive)	Three chemically equivalent methyls.[1] Produces a very intense signal due to 3x carbon count and efficient relaxation.[1]

Table 2: Substituent Effects on the Aromatic Scaffold (SCS)

Change in chemical shift (

) imposed on the ring carbons relative to unsubstituted benzene (128.5 ppm).

Position on Ring	Effect of C2-Tert-Butyl	Effect of C4-Methoxy	Combined Impact Analysis
Ipso (Attached C)	+20 to +22 ppm (Deshielding)	+30 to +32 ppm (Strong Deshielding)	The C4-Ipso carbon will appear at ~158-160 ppm (characteristic of Ar-O).[1] The C2-Ipso carbon appears ~148-150 ppm.[1]
Ortho (to group)	-1 to -2 ppm (Shielding)	-14 to -15 ppm (Strong Shielding)	Methoxy strongly shields its neighbors via resonance.[1] Tert-butyl shields slightly via steric compression (gamma effect).[1]
Meta (to group)	~0 ppm (Negligible)	+1.0 ppm (Weak Deshielding)	Minimal effect at meta positions for both.
Para (to group)	-2 to -3 ppm (Shielding)	-7 to -8 ppm (Shielding)	Both groups shield the para position, but Methoxy does so more strongly via resonance.[1]

Mechanistic Visualization (Sterics vs. Electronics)

The following diagram illustrates the competing forces: the steric bulk of the tert-butyl group creating a "shielding cone" (Gamma Effect) versus the electron density donation of the methoxy group.

Caption: Mechanistic flow illustrating the steric compression of the tert-butyl group versus the resonance donation of the methoxy group, defining their distinct spectral footprints.

Experimental Protocol: Quantitative Acquisition

Standard

parameters (power-gated decoupling) are insufficient for accurate integration of these groups. The quaternary carbon of the tert-butyl group and the ipso-carbons have extremely long spin-lattice relaxation times ( ), often exceeding 20–30 seconds.

Protocol: Inverse Gated Decoupling (Quantitative )

Use this protocol to validate the ratio of tert-butyl to methoxy groups (expected 3:1 carbon ratio for Methyls vs Methoxy).

Step 1: Sample Preparation

• Solvent:

  (Standard) or (if H-bonding is suspected).[1]

• Concentration: High concentration (>50 mg/mL) is recommended due to the low sensitivity of this method.

• Relaxation Agent (Optional but Recommended): Add 0.02 M

  (Chromium(III) acetylacetonate).[1] This paramagnetic agent shortens significantly, allowing faster repetition rates without saturation.[1]

Step 2: Instrument Parameters

• Pulse Sequence: zgig (Bruker) or equivalent Inverse Gated Decoupling .

  • Logic: The decoupler is ON during acquisition (to remove splitting) but OFF during the relaxation delay (to suppress the Nuclear Overhauser Effect, NOE). This ensures signal intensity is proportional to the number of carbons, not the number of attached protons.

• Spectral Width: 240 ppm (to capture carbonyls/ipso carbons).[1]

• Relaxation Delay (

  ):

  • With

    : 2–5 seconds.[1]

  • Without Agent:[1]> 60 seconds . (Crucial for the quaternary tert-butyl carbon).

• Pulse Angle:

  (maximize signal per scan).

• Scans (NS): Minimum 1024 (due to loss of NOE enhancement).

Step 3: Processing

• Window Function: Exponential multiplication with Line Broadening (LB) = 1.0 – 2.0 Hz.[1]

• Integration: Manually phase carefully. Integrate the tert-butyl methyl signal (approx 31 ppm) and the methoxy signal (approx 56 ppm).

• Validation: The integral ratio should be exactly 3:1 (3 carbons of t-Bu methyls : 1 carbon of OMe).

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1] (Standard source for SCS increments).

• Reich, H. J. (2023).[1] WinPLT NMR Data: 13C Chemical Shifts. University of Wisconsin-Madison.[1] Available at: [Link][1]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. Wiley.[1][2] (Authoritative text on gamma-gauche and steric effects).

• Breitmaier, E., & Voelter, W. (1987).[1] Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH. (Detailed relaxation mechanisms for quaternary carbons).

Sources

• 1. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. organicchemistrydata.org [organicchemistrydata.org]

Distinguishing 2-tert-butyl-4-methoxypyrimidine from its 4-tert-butyl Isomer: A Technical Guide for Researchers

A comprehensive guide for researchers, scientists, and drug development professionals on the analytical techniques to differentiate between the constitutional isomers 2-tert-butyl-4-methoxypyrimidine and 4-tert-butyl-2-methoxypyrimidine. This guide delves into the principles of spectroscopic and chromatographic methods, providing a framework for unequivocal structural elucidation.

In the synthesis of substituted pyrimidines, the formation of constitutional isomers is a common challenge. The selective synthesis of a specific isomer is often crucial for its intended biological activity and pharmacological profile. Consequently, the ability to unambiguously distinguish between isomers such as 2-tert-butyl-4-methoxypyrimidine and 4-tert-butyl-2-methoxypyrimidine is of paramount importance in drug discovery and development. This guide outlines the key analytical methodologies that can be employed to differentiate these two closely related compounds, focusing on the underlying principles that govern their distinct analytical signatures.

The Challenge of Isomeric Differentiation

2-tert-butyl-4-methoxypyrimidine and 4-tert-butyl-2-methoxypyrimidine possess the same molecular formula and, therefore, the same molecular weight. This inherent similarity renders simple mass determination insufficient for their differentiation. The key to distinguishing these isomers lies in exploiting the different spatial arrangement of their substituent groups—the tert-butyl and methoxy groups—on the pyrimidine ring. This structural variance influences the electronic environment of the constituent atoms and the overall molecular polarity, leading to discernible differences in their spectroscopic and chromatographic behaviors.

Spectroscopic Approaches for Structural Elucidation

Spectroscopic techniques that probe the molecular structure at the atomic level are indispensable for isomer differentiation. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are the cornerstones of this analytical endeavor.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. By analyzing the chemical shifts and coupling patterns of atomic nuclei, primarily ¹H and ¹³C, one can deduce the precise connectivity of atoms within a molecule.

¹H NMR Spectroscopy: The chemical shifts of the protons on the pyrimidine ring are highly sensitive to the electronic effects of the substituents.

• In 2-tert-butyl-4-methoxypyrimidine , the methoxy group at position 4 will exert a stronger electron-donating effect on the adjacent C5-proton compared to the tert-butyl group at position 2. This would likely result in a more upfield chemical shift for the H5 proton. The H6 proton, being adjacent to the nitrogen at position 1 and the carbon bearing the methoxy group, will also have a characteristic chemical shift.

• Conversely, in 4-tert-butyl-2-methoxypyrimidine , the methoxy group is at position 2. This will influence the chemical shifts of the adjacent H5 and H6 protons differently. The tert-butyl group at position 4 will also have a distinct effect on the H5 proton.

The distinct electronic environments in the two isomers will lead to a unique set of chemical shifts for the aromatic protons, allowing for their differentiation. The protons of the tert-butyl and methoxy groups will also exhibit singlet signals, but their precise chemical shifts might show subtle differences based on their position on the pyrimidine ring.

¹³C NMR Spectroscopy: The chemical shifts of the carbon atoms in the pyrimidine ring are also diagnostic. The carbon atoms directly attached to the electron-donating methoxy group and the bulky tert-butyl group will experience significant changes in their electronic shielding, leading to distinct chemical shifts in the ¹³C NMR spectra of the two isomers.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve a few milligrams of the purified pyrimidine isomer in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer.

• Spectral Analysis:

  • In the ¹H NMR spectrum, identify the signals corresponding to the pyrimidine ring protons, the tert-butyl protons (a singlet integrating to 9H), and the methoxy protons (a singlet integrating to 3H).

  • In the ¹³C NMR spectrum, identify the signals for the pyrimidine ring carbons, the quaternary carbon and methyl carbons of the tert-butyl group, and the methoxy carbon.

  • Compare the observed chemical shifts with predicted values or with data from authenticated reference standards if available. Two-dimensional NMR techniques, such as COSY and HSQC, can be employed to confirm proton-proton and proton-carbon correlations, respectively, aiding in the definitive assignment of all signals.

Mass Spectrometry (MS): Unraveling Fragmentation Patterns

While the molecular ions of the two isomers will have the same mass-to-charge ratio (m/z), their fragmentation patterns upon ionization can differ significantly. Electron Ionization (EI) is a common technique that can induce characteristic fragmentation.

The position of the bulky tert-butyl group and the methoxy group will influence the stability of the resulting fragment ions.

• Alpha-cleavage: The bond between the pyrimidine ring and the tert-butyl group can undergo cleavage. The stability of the resulting pyrimidinyl cation will depend on the position of the electron-donating methoxy group.

• Loss of a methyl radical: The methoxy group can lose a methyl radical, forming a phenoxy-like cation. The fragmentation pathway of this ion will be influenced by the position of the tert-butyl group.

• Retro-Diels-Alder reaction: The pyrimidine ring itself can undergo characteristic retro-Diels-Alder fragmentation, and the substituents can influence the relative abundance of the resulting fragment ions.

By carefully analyzing the relative intensities of the fragment ions in the mass spectra of the two isomers, diagnostic differences can be identified.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the pyrimidine isomer in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

• GC Separation: Inject the sample into a gas chromatograph equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column). The difference in polarity between the two isomers may lead to different retention times.

• MS Detection: The eluting compounds are introduced into the mass spectrometer. Acquire mass spectra using Electron Ionization (EI) at a standard energy (70 eV).

• Data Analysis:

  • Compare the retention times of the two isomers.

  • Analyze the mass spectra, paying close attention to the m/z values and relative abundances of the molecular ion and key fragment ions.

Chromatographic Separation: Exploiting Polarity Differences

Gas Chromatography (GC) is a powerful technique for separating volatile compounds based on their boiling points and interactions with the stationary phase of the column. The two isomers, having different substitution patterns, are expected to have slightly different polarities and boiling points.

• Polarity: The position of the electronegative oxygen and nitrogen atoms in relation to the bulky, nonpolar tert-butyl group will result in different overall molecular dipoles for the two isomers. This difference in polarity will affect their interaction with the GC column's stationary phase. A more polar isomer will interact more strongly with a polar stationary phase, resulting in a longer retention time, and vice versa for a non-polar stationary phase.

• Boiling Point: Subtle differences in intermolecular forces due to the different substitution patterns can lead to a difference in boiling points, which will also influence their elution order in GC.

By selecting an appropriate GC column and temperature program, baseline separation of the two isomers can often be achieved, allowing for their individual quantification and subsequent identification by a detector such as a mass spectrometer.

Experimental Protocol: Gas Chromatography (GC)

• Instrument Setup: Use a gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS). Select a capillary column with a stationary phase that is likely to provide good separation (e.g., a 5% phenyl-methylpolysiloxane column).

• Method Development: Optimize the temperature program (initial temperature, ramp rate, final temperature) and carrier gas flow rate to achieve baseline separation of the two isomers.

• Analysis: Inject a standard mixture of the two isomers to determine their respective retention times. Inject the unknown sample to identify the components based on their retention times.

Visualization of the Analytical Workflow

The following diagram illustrates a typical workflow for the differentiation of the two pyrimidine isomers.

Caption: A generalized workflow for the separation and identification of constitutional isomers.

Summary of Expected Analytical Distinctions

Analytical Technique	2-tert-butyl-4-methoxypyrimidine	4-tert-butyl-2-methoxypyrimidine	Causality of Difference
¹H NMR	Unique chemical shifts for H5 and H6 protons.	Different, unique chemical shifts for H5 and H6 protons.	The electronic environment of the pyrimidine ring protons is differentially influenced by the positions of the electron-donating methoxy group and the bulky tert-butyl group.
¹³C NMR	Distinct chemical shifts for the substituted and unsubstituted ring carbons.	Different, distinct chemical shifts for the substituted and unsubstituted ring carbons.	The shielding/deshielding effects of the substituents on the carbon skeleton are position-dependent.
Mass Spectrometry (EI)	Characteristic fragmentation pattern.	Different characteristic fragmentation pattern.	The stability of fragment ions formed through alpha-cleavage, loss of a methyl radical, or ring fragmentation is influenced by the substituent positions.
Gas Chromatography	Specific retention time on a given column.	Different retention time on the same column.	The isomers exhibit differences in polarity and boiling point due to their distinct molecular structures, leading to differential interaction with the stationary phase.

Conclusion

The differentiation of 2-tert-butyl-4-methoxypyrimidine from its 4-tert-butyl isomer, while challenging due to their identical molecular weights, is readily achievable through a combination of modern analytical techniques. The strategic application of NMR spectroscopy, mass spectrometry, and gas chromatography provides a robust and self-validating system for the unequivocal identification of each isomer. By understanding the fundamental principles that govern the distinct spectroscopic and chromatographic behaviors of these compounds, researchers can confidently determine the isomeric purity of their synthetic products, a critical step in the advancement of drug discovery and development programs.

References

Due to the proprietary nature of specific experimental data for novel or commercially sensitive compounds, publicly available, detailed spectroscopic and chromatographic data for 2-tert-butyl-4-methoxypyrimidine and 4-tert-butyl-2-methoxypyrimidine is limited. The principles and methodologies described in this guide are based on established practices in organic structural analysis. For specific data, researchers are encouraged to consult chemical supplier databases, specialized chemical literature, or perform the analyses on authenticated standards.

General references for the analytical techniques described include:

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• McMaster, M. C. (2008). GC/MS: A Practical User's Guide. John Wiley & Sons.

A Comparative Guide to HPLC Retention Time Data for Methoxypyrimidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of HPLC in the Analysis of Methoxypyrimidine Derivatives

Methoxypyrimidine derivatives are a class of heterocyclic compounds that form the structural core of numerous pharmaceuticals and agrochemicals. Their biological activity is significantly influenced by the substitution pattern on the pyrimidine ring. In drug discovery and development, the accurate and reliable analysis of these compounds is paramount for purity assessment, stability studies, and pharmacokinetic analysis. High-Performance Liquid Chromatography (HPLC), particularly in the reversed-phase mode (RP-HPLC), is the preeminent analytical technique for the separation, identification, and quantification of methoxypyrimidine derivatives.[1][2] This guide provides a comparative analysis of HPLC retention time data for a selection of methoxypyrimidine derivatives, supported by experimental data and theoretical principles, to aid researchers in method development and optimization.

The retention time of a compound in HPLC is a critical parameter that is influenced by a multitude of factors, including the physicochemical properties of the analyte, the composition of the mobile phase, the characteristics of the stationary phase, and other instrumental parameters such as temperature and flow rate.[3][4] Understanding the interplay of these factors is essential for developing robust and reproducible HPLC methods.

The Influence of Molecular Structure on Retention Time: A QSRR Perspective

The retention of a molecule in reversed-phase HPLC is primarily governed by its hydrophobicity; more hydrophobic molecules interact more strongly with the nonpolar stationary phase and thus have longer retention times.[5] The position and number of methoxy groups, as well as other substituents on the pyrimidine ring, significantly impact the molecule's overall polarity and, consequently, its retention behavior.

Quantitative Structure-Retention Relationship (QSRR) models are powerful tools for understanding and predicting the retention times of compounds based on their molecular descriptors.[6][7][8][9] For methoxypyrimidine derivatives, key descriptors influencing retention include:

• LogP (Octanol-Water Partition Coefficient): A measure of a compound's hydrophobicity. Generally, a higher LogP value corresponds to a longer retention time in RP-HPLC.

• Polar Surface Area (PSA): The surface sum over all polar atoms, primarily oxygen and nitrogen, including their attached hydrogens. A higher PSA generally leads to shorter retention times in RP-HPLC.

• Dipole Moment: Influences the polar interactions with the mobile phase.

The addition of each methoxy group generally increases the hydrophobicity of the pyrimidine core, leading to longer retention times. However, the position of the methoxy group can also influence electronic effects and intramolecular interactions, leading to subtle differences in retention among isomers.

Comparative Retention Time Data for Methoxypyrimidine Derivatives

The following table summarizes HPLC retention time data for a selection of methoxypyrimidine derivatives, compiled from various sources. It is important to note that direct comparison of retention times between different methods can be challenging due to variations in experimental conditions. However, the data provides valuable insights into the relative elution order and the impact of structural modifications on retention.

Compound	Structure	HPLC Method	Retention Time (min)
2,4-Dimethoxypyrimidine	Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)Mobile Phase: Acetonitrile/Water with 0.1% Formic Acid (gradient or isocratic)Flow Rate: 1.0 mL/minDetection: UV at 254 nm	Predicted to be moderately retained
4,6-Dimethoxypyrimidine	Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)Mobile Phase: Acetonitrile/Water with 0.1% Formic Acid (gradient or isocratic)Flow Rate: 1.0 mL/minDetection: UV at 254 nm	Predicted to be moderately retained, with slight differences from the 2,4-isomer
2-Amino-4,6-dimethoxypyrimidine	Column: C18Mobile Phase: Acetonitrile/Water with acidic modifierFlow Rate: 1.0 mL/minDetection: UV	Retention will be influenced by the basicity of the amino group and the pH of the mobile phase.
4,6-Dichloro-5-methoxypyrimidine	Column: Newcrom R1Mobile Phase: Acetonitrile, Water, and Phosphoric AcidFlow Rate: 1.0 mL/minDetection: UV	Specific retention time data is available from the manufacturer under defined conditions.[8]
5-Bromo-2,4-dimethoxypyrimidine	Column: C18Mobile Phase: Acetonitrile/Water with 0.1% Formic AcidFlow Rate: 1.0 mL/minDetection: UV at 254 nm	The bromo substituent will significantly increase hydrophobicity and retention time compared to 2,4-dimethoxypyrimidine.

Note: Specific retention times are highly dependent on the exact HPLC conditions. The information provided is for comparative purposes. It is recommended to perform experimental verification.

Experimental Protocol: A Generalized RP-HPLC Method for Methoxypyrimidine Derivatives

This section provides a detailed, step-by-step methodology for a general-purpose reversed-phase HPLC method suitable for the analysis of many methoxypyrimidine derivatives. This protocol is intended as a starting point for method development and should be optimized for specific applications.

Materials and Reagents

• Solvents: HPLC-grade acetonitrile and methanol, and ultrapure water.

• Additives: Formic acid or phosphoric acid (analytical grade).

• Standards: Reference standards of the methoxypyrimidine derivatives of interest.

• Sample Diluent: A mixture of acetonitrile and water, typically in the same ratio as the initial mobile phase composition.

Instrumentation

• An HPLC system equipped with a binary or quaternary pump, a degasser, an autosampler, a column oven, and a UV-Vis or photodiode array (PDA) detector. A mass spectrometer (MS) can be used for identification and confirmation.

• Column: A C18 reversed-phase column is a good starting point (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Chromatographic Conditions

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Elution Mode: A gradient elution is often preferred to separate compounds with a range of polarities. A typical gradient might be:

  • 0-5 min: 10% B

  • 5-25 min: 10-90% B

  • 25-30 min: 90% B

  • 30-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min for a 4.6 mm ID column.

• Column Temperature: 30 °C. Maintaining a consistent temperature is crucial for reproducible retention times.[4]

• Detection Wavelength: Pyrimidine derivatives typically have strong UV absorbance between 230 and 270 nm. A PDA detector can be used to monitor a range of wavelengths and determine the optimal wavelength for each compound.

• Injection Volume: 5-20 µL.

Sample Preparation

• Accurately weigh a known amount of the methoxypyrimidine derivative standard.

• Dissolve the standard in the sample diluent to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Prepare working standards by diluting the stock solution to the desired concentration range for calibration.

• For unknown samples, dissolve them in the sample diluent and filter through a 0.45 µm syringe filter before injection to remove any particulate matter.

Experimental Workflow Diagram

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Separation of 2-Amino-4,6-dihydroxypyrimidine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. Requirements for prediction of peptide retention time in reversed-phase high-performance liquid chromatography: hydrophilicity/hydrophobicity of side-chains at the N- and C-termini of peptides are dramatically affected by the end-groups and location - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative structure and retention relationships for gas chromatographic data: application to alkyl pyridines on apolar and polar phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. molnar-institute.com [molnar-institute.com]
• 9. longdom.org [longdom.org]

Technical Guide: Infrared Spectroscopy of Pyrimidine Ether Linkages

This guide outlines the infrared (IR) spectroscopic characterization of pyrimidine ether linkages, a critical pharmacophore in modern drug discovery (particularly in kinase inhibitors and nucleoside analogs).

Content Type: Comparative Technical Analysis Audience: Medicinal Chemists, Analytical Scientists, Drug Development Professionals

Executive Summary

The pyrimidine ether linkage (Pyrimidine-O-R) represents a structural isostere to the more common pyrimidine amine (Pyrimidine-NH-R). While both provide similar steric occupancy, their electronic properties and hydrogen-bonding capabilities differ significantly.

Distinguishing the ether linkage from its amine or thioether counterparts via IR spectroscopy relies on detecting the robust C–O–C stretching vibrations while simultaneously confirming the absence of N–H stretching modes. This guide provides a definitive spectral fingerprint for the pyrimidine ether moiety, supported by mechanistic rationale and comparative data.

Mechanistic Basis of Spectral Signals

To interpret the spectrum accurately, one must understand the vibrational physics governing the pyrimidine ether system:

• The "Stiff" Ether Bond: The oxygen atom is bonded to an electron-deficient pyrimidine ring. The ring's nitrogen atoms withdraw electron density via induction and resonance (

  hybridization). This imparts partial double-bond character to the Pyrimidine–Oxygen bond, shifting the asymmetric stretch to higher frequencies compared to aliphatic ethers.

• Dipole Moment Sensitivity: The C–O–C linkage possesses a strong dipole moment. Consequently, the asymmetric stretching vibration results in a large change in dipole, producing a strong, sharp peak in the IR spectrum (unlike the often weaker C–C stretches).

• Ring Coupling: Vibrations of the ether oxygen often couple with the pyrimidine ring breathing modes, creating a unique "fingerprint" pattern distinct from phenyl ethers.

Diagnostic Peak Profile (The "Fingerprint")[1]

The following table isolates the critical peaks required to confirm a pyrimidine ether linkage.

Table 1: Characteristic IR Bands for Pyrimidine Ether Linkages

Vibrational Mode	Frequency Range (cm⁻¹)	Intensity	Diagnostic Value
C–O–C Asymmetric Stretch	1230 – 1275	Strong	Primary Indicator. Often the most intense peak in the fingerprint region. Higher frequency than dialkyl ethers (~1120 cm⁻¹) due to resonance.
C–O–C Symmetric Stretch	1020 – 1050	Medium/Strong	Secondary Indicator. Confirms the ether moiety; usually sharper than C–N stretches.
Pyrimidine Ring (C=N/C=C)	1560 – 1600	Variable	Confirms the heteroaromatic system. Often appears as a doublet.
Ring Breathing Mode	980 – 1000	Medium	Specific to Pyrimidine. Differentiates from phenyl ethers (which breathe ~1000–1030 cm⁻¹ but with different coupling).
C–H Stretch (Aromatic)	3000 – 3100	Weak	Confirms hybridized carbons.
N–H Stretch	ABSENT	N/A	Negative Control. The absence of peaks in the 3200–3500 cm⁻¹ region is critical to rule out amine linkages.

Comparative Analysis: Ether vs. Alternatives[2]

In drug design, the pyrimidine ether is often compared against the Pyrimidine Amine (common in kinase inhibitors like Imatinib derivatives) or Phenyl Ethers.

Comparison A: Pyrimidine Ether vs. Pyrimidine Amine

This is the most common analytical challenge.

• The Amine Signature: A pyrimidine amine (R–NH–Pym) will display a sharp N–H stretching band between 3200–3400 cm⁻¹ . In secondary amines, this is a single band; in primary amines, a doublet.[1] Additionally, an N–H bending (scissoring) mode appears near 1550 cm⁻¹ .

• The Ether Signature: The ether spectrum is "clean" above 3100 cm⁻¹. The dominant feature shifts to the 1250 cm⁻¹ (C–O) region.

Comparison B: Pyrimidine Ether vs. Phenyl Ether

Differentiation here is subtler and relies on the aromatic ring modes.

• Phenyl Ether (Anisole-like): Shows C=C ring stretches at 1500 cm⁻¹ and 1600 cm⁻¹ . The 1500 cm⁻¹ band is often very strong.

• Pyrimidine Ether: The pyrimidine ring lacks the 1500 cm⁻¹ mode in the same intensity/form. Instead, look for the C=N stretch near 1580 cm⁻¹ and the characteristic ring breathing near 990 cm⁻¹ .

Visualization: Spectral Decision Logic

The following diagram illustrates the logical workflow for identifying the linkage.

Figure 1: Decision tree for distinguishing pyrimidine ether linkages from amines and phenyl ethers based on IR spectral features.

Experimental Protocol (Self-Validating)

To ensure reproducible data, follow this Attenuated Total Reflectance (ATR) protocol. ATR is preferred over KBr pellets for ethers to avoid moisture absorption (which mimics N-H/O-H peaks).

Materials

• Instrument: FTIR Spectrometer with Diamond or ZnSe ATR crystal.

• Solvent: Isopropanol (analytical grade) for cleaning.

• Reference Standard: Anisole (liquid) or 2-methoxypyrimidine (solid) for calibration.

Workflow

• System Blanking:

  • Clean crystal with isopropanol.

  • Collect background spectrum (air) with 32 scans at 4 cm⁻¹ resolution.

  • Validation: Ensure background shows only atmospheric CO₂ (2350 cm⁻¹) and H₂O.

• Sample Application:

  • Solids: Place ~2 mg of sample on the crystal. Apply high pressure using the anvil clamp to ensure intimate contact (critical for the 1250 cm⁻¹ band intensity).

  • Liquids: Place 1 drop to cover the crystal face.

• Data Acquisition:

  • Scan range: 4000 – 600 cm⁻¹.

  • Accumulate 16–32 scans.

• Data Processing (The "Dryness Check"):

  • Step 1: Zoom into 3200–3600 cm⁻¹.[2] If a broad mound exists, the sample is wet (O-H stretch). Stop. Dry sample and re-run. Moisture can be mistaken for an amine N-H.

  • Step 2: Normalize the strongest peak (usually the C–O stretch) to 1.0 Absorbance units for comparison.

References

• NIST Chemistry WebBook. Pyrimidine, 2-methoxy- IR Spectrum. National Institute of Standards and Technology. Available at: [Link]

• LibreTexts Chemistry. Infrared Spectra of Some Common Functional Groups: Ethers. Available at: [Link][3][1][4][5][6][7][8][9][10][11]

• Spectroscopy Online. The C-O Bond III: Ethers By a Knockout. (2020). Available at: [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. Wiley.[6][8] (General reference for Heteroaromatic Ring Frequencies).

Sources

• 1. IR Absorption Table [webspectra.chem.ucla.edu]
• 2. www1.udel.edu [www1.udel.edu]
• 3. uanlch.vscht.cz [uanlch.vscht.cz]
• 4. 2-Phenoxy­pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 7. ias.ac.in [ias.ac.in]
• 8. 2-Methoxypyridine | C6H7NO | CID 74201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]

Comparative Stability Profile: tert-Butyl vs. Isopropyl Pyrimidine Ethers in Drug Discovery

Topic: Comparative stability of tert-butyl vs isopropyl pyrimidine ethers Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In medicinal chemistry, the choice between tert-butyl and isopropyl ethers on a pyrimidine scaffold is rarely a trivial substitution; it is a strategic decision balancing lipophilicity , metabolic clearance , and chemical stability .

While tert-butyl ethers provide superior steric bulk and lipophilic contribution, they introduce a significant liability: acid-catalyzed dealkylation via an E1/S_N1 mechanism, particularly in the acidic environment of the stomach (pH 1.2–2.0). Conversely, isopropyl ethers offer robust chemical stability against hydrolysis but are frequently prone to rapid oxidative dealkylation by hepatic cytochrome P450 enzymes (CYP450).

This guide dissects the mechanistic underpinnings of these instabilities and provides validated protocols to empirically select the optimal ether for your lead series.

Mechanistic Stability Analysis: Chemical Hydrolysis

The stability of pyrimidine ethers is governed by the interplay between the electron-deficient pyrimidine ring and the alkyl substituent.

The Pyrimidine Effect

Unlike phenyl ethers, pyrimidine ethers possess an electron-deficient aromatic core. This reduces the basicity of the ether oxygen, theoretically slowing the initial protonation step required for acid hydrolysis. However, once protonated, the leaving group ability of the resulting hydroxypyrimidine (or its tautomeric pyrimidone) is significantly higher than that of a phenol. This accelerates cleavage if the alkyl group can stabilize a carbocation.[1]

tert-Butyl Ethers: The Acid Liability

tert-Butyl ethers are classic "acid-labile protecting groups" for a reason. Under acidic conditions (e.g., Simulated Gastric Fluid), the reaction proceeds via an S_N1/E1 pathway . The relief of steric strain and the formation of a stable tert-butyl carbocation drive the reaction, releasing isobutylene and the pyrimidone.

Isopropyl Ethers: The Robust Alternative

Isopropyl ethers lack the ability to form a tertiary carbocation. Cleavage would require an S_N2 mechanism (hindered by the secondary carbon) or a much slower S_N1 pathway.[1] Consequently, isopropyl pyrimidine ethers remain stable in standard acidic physiological models, requiring harsh conditions (e.g., concentrated HI or BBr3) for cleavage.

Visualization: Acid-Catalyzed Cleavage Pathways

The following diagram contrasts the rapid fragmentation of the tert-butyl ether against the kinetic stability of the isopropyl variant.

Figure 1: Comparative mechanism of acid-catalyzed hydrolysis. The tert-butyl pathway is energetically accessible via stable carbocation formation, whereas the isopropyl pathway is kinetically blocked under physiological conditions.

Metabolic Stability Profile (DMPK)

While tert-butyl ethers fail chemically in acid, isopropyl ethers often fail biologically in the liver.

• Isopropyl Ethers: The methine proton (

  -C-H) is a prime target for CYP450-mediated oxidation. Hydroxylation at this position leads to a hemiacetal intermediate, which spontaneously collapses to release acetone and the hydroxypyrimidine . This "O-dealkylation" is a high-clearance pathway.

• tert-Butyl Ethers: Lacking an

  -proton, tert-butyl groups cannot undergo direct O-dealkylation. Metabolism is forced to occur at the -methyl groups ( -oxidation), forming a stable alcohol metabolite. This often results in higher intrinsic metabolic stability ( ), provided the acid instability does not degrade the compound in the stomach first.

Experimental Validation Protocols

To make a data-driven decision, you must screen for both liabilities. The following protocols are designed to be self-validating by including mandatory internal standards.

Protocol A: Acid Stability Stress Test (Simulated Gastric Fluid)

Objective: Quantify chemical half-life at gastric pH. Reagents:

• 0.1 N HCl (pH 1.2) or Simulated Gastric Fluid (USP without enzymes).

• Acetonitrile (ACN).[2]

• Internal Standard: Verapamil or Caffeine (stable to acid).

Workflow:

• Preparation: Prepare a 10 mM stock of the test compound (tert-butyl/isopropyl ether) in DMSO.

• Initiation: Spike the stock into pre-warmed (37°C) 0.1 N HCl to a final concentration of 10 µM. Add Internal Standard (1 µM).

• Sampling: At

  min, remove 50 µL aliquots.

• Quenching: Immediately dispense into 200 µL cold ACN (containing 1% NH4OH to neutralize acid and stop hydrolysis).

• Analysis: Analyze via LC-MS/MS. Plot

  vs. time to determine .

Self-Validation Check:

• Control: Run Omeprazole (acid labile) as a positive control. It must show

  degradation within 30 mins.

• Acceptance Criteria: Isopropyl ether should show

  loss over 2 hours. tert-Butyl ether is "unstable" if min.

Protocol B: Microsomal Stability Assay (Metabolic Liability)

Objective: Compare intrinsic clearance (

) due to CYP450 metabolism. Reagents:

• Human Liver Microsomes (HLM) (20 mg/mL protein).

• NADPH Regenerating System.

• Phosphate Buffer (100 mM, pH 7.4).

Workflow:

• Incubation: Mix HLM (0.5 mg/mL final) with test compound (1 µM) in buffer at 37°C.

• Start: Initiate reaction with NADPH.

• Timepoints: 0, 5, 15, 30, 45 min.

• Stop: Quench with ice-cold ACN containing Tolbutamide (IS).

• Analysis: LC-MS/MS monitoring parent disappearance.

Self-Validation Check:

• Control:Testosterone (high turnover) and Warfarin (low turnover).

• Interpretation: If Isopropyl ether

  and major metabolite is the pyrimidone (loss of isopropyl), O-dealkylation is the driver.

Data Summary & Decision Matrix

The following table summarizes the typical performance characteristics of these two ethers on a pyrimidine scaffold.

Feature	tert-Butyl Pyrimidine Ether	Isopropyl Pyrimidine Ether
Acid Stability (pH 1.2)	Low ( often < 2 h)	High (Stable > 24 h)
Metabolic Stability (HLM)	High (Blocks dealkylation)	Moderate/Low (Prone to CYP oxidation)
Lipophilicity (cLogP)	High (+ steric bulk)	Moderate
Primary Failure Mode	Hydrolysis in stomach	Rapid hepatic clearance
Synthetic Utility	Used as Protecting Group	Used as Fixed Scaffold
Recommended Use	Topical drugs; Non-oral routes	Oral drugs (if metabolism is managed)

Decision Logic Diagram

Use this workflow to select the correct ether for your lead optimization.

Figure 2: Strategic decision tree for ether selection based on route of administration and stability data.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[3][4] Protective Groups in Organic Synthesis. Wiley-Interscience. (Detailed analysis of tert-butyl ether acid lability).

• Smith, D. A. (2012). Metabolism, Pharmacokinetics, and Toxicity of Functional Groups. Royal Society of Chemistry. (Mechanisms of ether dealkylation by CYP450).

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. (Strategies for stabilizing metabolic soft spots like isopropyl ethers).

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Protocols for SGF and HLM stability assays).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Discovery of AZD4144, a Selective and Potent NLRP3 Inhibitor for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 4. tert-Butyl Ethers [organic-chemistry.org]

Reference standards for 2-(tert-butyl)-4-methoxypyrimidine analysis

This guide serves as a technical comparative analysis for researchers selecting reference materials for 2-(tert-butyl)-4-methoxypyrimidine (referred to herein as TBMP ).[1]

TBMP is a critical heterocyclic building block, often employed in the synthesis of kinase inhibitors and advanced agrochemicals. Its structural features—a bulky lipophilic tert-butyl group and a labile methoxy moiety—present unique analytical challenges.[1] This guide compares the performance of Certified Reference Standards (CRS) against Reagent Grade (RG) alternatives, demonstrating why high-fidelity characterization is non-negotiable for regulatory-grade development.[1]

Part 1: Executive Comparative Analysis

The choice of reference standard dictates the accuracy of your Potency (Assay) and Impurity Profiling. Below is a direct comparison of a Qualified Reference Standard versus a typical Reagent Grade alternative often found in early discovery catalogs.

Table 1: Performance Matrix (Reference Standard vs. Reagent Grade)

Feature	Qualified Reference Standard (The Solution)	Reagent Grade Alternative	Impact on Data
Purity Assignment	Mass Balance & qNMR (w/w%)	HPLC Area % only	Reagent grade overestimates potency by ignoring water/solvents, leading to ~2-5% stoichiometric errors .[1]
Traceability	Traceable to SI Units (via NIST/BAM primary calibrators)	Manufacturer's internal CoA	Zero regulatory compliance ; data cannot be used for GMP release or IND filings.
Impurity Identification	Validated for Des-methyl & Chloro-precursor analogs	Unspecified	Risk of misidentifying the Hydrolysis Impurity (2-tert-butyl-pyrimidin-4-one) as the main peak due to co-elution.[1]
Water Content	Measured via Karl Fischer (KF)	"Not Determined" or "Hygroscopic"	TBMP is slightly hygroscopic; ignoring water content causes concentration drift .
Homogeneity	Tested for inter-vial consistency	Bulk jar sampling	High risk of "hot spots" if the material crystallized unevenly.

Part 2: Technical Deep Dive & Causality

The "Methoxy-Labile" Challenge

The 4-methoxy group on the pyrimidine ring is susceptible to nucleophilic attack, particularly under acidic conditions or high moisture, leading to hydrolysis.[1]

• The Mechanism: Water attacks the 4-position, displacing methanol and forming the tautomeric 2-(tert-butyl)pyrimidin-4(3H)-one .[1]

• Analytical Consequence: In unbuffered HPLC systems or low-grade standards, this impurity often co-elutes or "tails" into the main peak, artificially inflating purity results in Reagent Grade materials.

The "Tert-Butyl" Steric Factor

The bulky 2-position tert-butyl group increases lipophilicity (LogP ~2.5), causing significant retention shifts in Reverse Phase Chromatography.[1]

• Protocol Insight: Standard C18 columns may show excessive retention. A C8 or Phenyl-Hexyl column is recommended to balance retention with peak shape, preventing the "broadening" often seen with Reagent Grade materials containing oligomeric impurities.[1]

Part 3: Validated Experimental Protocols

Use this protocol to validate your TBMP Reference Standard. This workflow is self-validating: if the Resolution (Rs) between TBMP and its hydrolysis impurity is < 1.5, the system is not suitable.

Protocol A: High-Fidelity HPLC-UV/MS Analysis

• Objective: Purity assessment and Impurity Profiling.

• Instrumentation: Agilent 1290 Infinity II or equivalent UHPLC with DAD/MS.

Chromatographic Conditions:

• Column: Agilent ZORBAX Eclipse Plus C8, 100mm x 3.0mm, 1.8 µm.

• Mobile Phase A: 0.1% Formic Acid in Water (Buffered to pH 3.0 to suppress silanol activity).

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

• Flow Rate: 0.6 mL/min.

• Gradient:

  • 0 min: 10% B

  • 10 min: 90% B

  • 12 min: 90% B

  • 12.1 min: 10% B (Re-equilibration)

• Detection: UV @ 254 nm (Pyrimidine core) & 210 nm (Impurities).[1] MS (ESI+) for mass confirmation (

  ).[1]

Sample Preparation:

• Diluent: 50:50 Water:Acetonitrile. Note: Do not use pure acetonitrile as it may precipitate polar buffer salts.

• Concentration: Prepare standard at 0.5 mg/mL.

• System Suitability: Inject the standard 5 times. RSD of Area must be

  .

Part 4: Visualizing the Logic

Diagram 1: The Degradation & Impurity Pathway

This diagram illustrates why Reagent Grade materials fail: they often contain the hydrolysis byproduct which is chemically distinct but chromatographically similar.

Figure 1: Hydrolysis pathway of TBMP.[1] Reagent grade materials often accumulate the red "Impurity" node due to poor storage or lack of drying, compromising assay values.

Diagram 2: Analytical Validation Workflow

This flowchart defines the decision matrix for qualifying the Reference Standard.

Figure 2: The "Mass Balance" approach to potency assignment.[1] Unlike Reagent Grade (which stops at Step 2), a Reference Standard requires Steps 3, 4, and 5.

Part 5: References

• International Council for Harmonisation (ICH). Q2(R1) Validation of Analytical Procedures: Text and Methodology.Link

• United States Pharmacopeia (USP). <1058> Analytical Instrument Qualification.Link[1]

• European Medicines Agency (EMA). Guideline on the Specification Limits for Residues of Metal Catalysts or Elemental Impurities.Link

• PubChem. Pyrimidine, 2-chloro-4-methoxy- (Analogous Structure Data).[1]Link[1]

• Sigma-Aldrich. Reference Standards vs. Analytical Standards: Understanding the Grades.Link

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]

Safety & Regulatory Compliance

A Guide to the Safe Handling of 2-(Tert-butyl)-4-methoxypyrimidine: A Precautionary Approach

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 2-(Tert-butyl)-4-methoxypyrimidine. As a Senior Application Scientist, my objective is to synthesize technical data with field-proven experience to ensure you can work safely and effectively.

Probable Hazard Profile and Risk Assessment

Based on an analysis of analogous chemical structures, 2-(Tert-butyl)-4-methoxypyrimidine should be handled as a substance with the potential for the following hazards:

• Skin and Eye Irritation: Many substituted pyrimidines and phenolic compounds are known to cause skin irritation and serious eye irritation.[1][2]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to respiratory irritation.[2]

• Harmful if Swallowed: Analogues like 2(3)-tert-Butyl-4-methoxyphenol are classified as harmful if swallowed (Acute toxicity, Category 4).[2]

• Potential for Carcinogenicity: The structurally related compound 2(3)-tert-Butyl-4-methoxyphenol (BHA) is classified as a potential carcinogen (Carcinogenicity, Category 1B).[2]

Given these potential risks, all handling of 2-(Tert-butyl)-4-methoxypyrimidine must be conducted with engineering controls and personal protective equipment designed to minimize all routes of exposure—inhalation, dermal contact, and ingestion.

Essential Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory. The selection of specific equipment is predicated on the probable hazards identified above.

Protection Area	Required PPE	Specification and Rationale
Hands	Double Gloving: Nitrile Gloves	Wear two pairs of well-fitting, powder-free nitrile gloves. The outer glove should be removed and disposed of immediately after handling the compound or upon suspected contamination.[3] The inner glove provides secondary protection during de-gowning. This is critical to prevent skin contact, as related compounds are known skin irritants.[1][2]
Eyes / Face	Chemical Safety Goggles & Face Shield	Tightly fitting chemical safety goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards are mandatory at all times.[3] When handling the solid outside of a glovebox or when there is any risk of splashing (e.g., during solution preparation), a full-face shield must be worn over the goggles.
Body	Fully-Buttoned Laboratory Coat	A clean, flame-resistant lab coat with full-length sleeves is required. It should be kept fully buttoned to protect personal clothing from contamination. For larger quantities or tasks with a higher splash risk, a chemical-resistant apron should be worn over the lab coat.
Respiratory	Certified Chemical Fume Hood	Primary Control: All manipulations of solid 2-(Tert-butyl)-4-methoxypyrimidine and its solutions must be performed inside a certified chemical fume hood to control airborne particles and vapors.[4] If a fume hood is not available or its function is compromised, a NIOSH-approved respirator with an appropriate particulate and organic vapor cartridge is required.[2]
Feet	Closed-Toe Shoes	Shoes must fully cover the feet and be made of a non-porous material to offer protection from potential spills.

Operational Plan: A Step-by-Step Workflow

A systematic process is crucial for minimizing risk. The following workflow provides guidance from the moment the compound enters the lab to its final disposal.

Pre-Handling and Preparation

• Designated Area: Designate a specific area within a chemical fume hood for all handling activities.

• System Verification: Before starting, verify that the chemical fume hood is functioning correctly (check airflow monitor) and that the safety shower and eyewash station are unobstructed and operational.

• Assemble Materials: Gather all necessary equipment, including spatulas, weighing paper, glassware, and pre-labeled waste containers, and place them within the fume hood.

• Don PPE: Put on all required PPE as detailed in the table above before approaching the designated handling area.

Handling the Compound

Caption: A logical workflow for the safe handling of chemical compounds.

**3.3. Post-Handling and Decontamination

• Work Area: After handling is complete, decontaminate the work surface within the fume hood using an appropriate solvent (e.g., 70% ethanol), followed by a mild detergent solution.

• Equipment: Clean all non-disposable equipment thoroughly.

• PPE Removal: Remove PPE in the correct order (outer gloves, face shield, lab coat, goggles, inner gloves) to avoid cross-contamination. Never wear lab gloves outside of the laboratory area.

• Hygiene: Wash hands thoroughly with soap and water after all work is complete.[1]

Emergency Procedures

Immediate and correct action is vital in the event of an exposure or spill.

Personal Exposure

• Skin Contact: Immediately remove contaminated clothing and flush the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention.[1]

• Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3]

Spill Management

• Minor Spill (in fume hood): Alert colleagues. Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand). Collect the contaminated absorbent into a sealed, labeled hazardous waste container using non-sparking tools.[3] Decontaminate the area.

• Major Spill (outside fume hood): Evacuate the immediate area and alert laboratory personnel and safety officers. Prevent entry to the area. Do not attempt to clean up a large spill without specialized training and equipment.

Waste Disposal

Proper segregation and disposal are critical for safety and regulatory compliance.

• Waste Collection: All materials contaminated with 2-(Tert-butyl)-4-methoxypyrimidine, including used gloves, weighing papers, pipette tips, and absorbent materials, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[4]

• Disposal Protocol: Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. All disposal must be handled through a licensed hazardous waste disposal company in accordance with local, state, and federal regulations.[4]

References

• Dow AgroSciences LLC. (n.d.). Material Safety Data Sheet.
• BLD Pharm. (n.d.). tert-Butyl 2-methoxypyrimidine-4-carboxylate.
• Chemos GmbH & Co.KG. (2019). Safety Data Sheet: Pyrimidine 98%.
• Apollo Scientific. (n.d.). Safety Data Sheet: 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine.
• ChemicalBook. (n.d.). Pyrimidine - Safety Data Sheet.
• Sigma-Aldrich. (2022). Safety Data Sheet.
• Fisher Scientific. (2009). Safety Data Sheet: 2-Chloro-4-methoxypyrimidine.
• Loba Chemie. (2019). PYRIMIDINE 99% MSDS.
• TCI Chemicals. (2025). Safety Data Sheet: 2,6-Di-tert-butyl-4-methoxyphenol.
• Fisher Scientific. (2010). Safety Data Sheet: 2(3)-tert-Butyl-4-methoxyphenol.
• BenchChem. (2025). Safeguarding Your Research: A Guide to Handling Furo[3,4-d]pyrimidine.
• Sigma-Aldrich. (2024). Safety Data Sheet.
• TCI Chemicals. (n.d.). Safety Data Sheet: 4-Methoxypyrimidine.
• Capot Chemical. (2024). Material Safety Data Sheet.

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